molecular formula C7H7ClFN B8705536 3-Chloro-5-fluoro-N-methylaniline

3-Chloro-5-fluoro-N-methylaniline

Cat. No.: B8705536
M. Wt: 159.59 g/mol
InChI Key: KIOOGPMCBALVER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Chloro-5-fluoro-N-methylaniline is a useful research compound. Its molecular formula is C7H7ClFN and its molecular weight is 159.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Chloro-5-fluoro-N-methylaniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Chloro-5-fluoro-N-methylaniline including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H7ClFN

Molecular Weight

159.59 g/mol

IUPAC Name

3-chloro-5-fluoro-N-methylaniline

InChI

InChI=1S/C7H7ClFN/c1-10-7-3-5(8)2-6(9)4-7/h2-4,10H,1H3

InChI Key

KIOOGPMCBALVER-UHFFFAOYSA-N

Canonical SMILES

CNC1=CC(=CC(=C1)Cl)F

Origin of Product

United States
Foundational & Exploratory

An In-Depth Technical Guide to 3-Chloro-5-fluoro-N-methylaniline: Synthesis, Properties, and Applications in Drug Discovery

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chloro-5-fluoro-N-methylaniline is a halogenated aromatic amine of increasing interest in medicinal chemistry. Its unique substitution pattern, featuring a chlorine atom, a fluorine atom, and an N-methyl group, imparts specific physicochemical properties that are advantageous for the development of novel therapeutic agents. This technical guide provides a comprehensive overview of 3-Chloro-5-fluoro-N-methylaniline, including its molecular characteristics, a detailed synthetic protocol, its potential applications in drug discovery, and essential safety and handling information. The strategic incorporation of this moiety in drug design is discussed, highlighting its potential to modulate target affinity, metabolic stability, and pharmacokinetic profiles.

Core Molecular and Physical Properties

3-Chloro-5-fluoro-N-methylaniline is a substituted aniline with the molecular formula C₇H₇ClFN and a molecular weight of 159.59 g/mol . The presence of both chloro and fluoro groups, along with N-methylation, significantly influences its electronic and steric properties, making it a valuable building block in the synthesis of complex organic molecules.

PropertyValueSource
Molecular Formula C₇H₇ClFN[1]
Molecular Weight 159.59 g/mol [1]
CAS Number 1070892-68-0[1]

Synthesis of 3-Chloro-5-fluoro-N-methylaniline

The synthesis of 3-Chloro-5-fluoro-N-methylaniline can be achieved through the N-methylation of its precursor, 3-chloro-5-fluoroaniline. A general and efficient method for the N-methylation of halogen-substituted anilines involves a reductive amination reaction.[2]

Proposed Synthetic Protocol: Reductive Amination

This protocol is adapted from a general method for the synthesis of halogen-substituted N-methylanilines.[2]

Experimental Protocol:

  • Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve 3-chloro-5-fluoroaniline (1 equivalent) in methanol.

  • Addition of Methylating Agent: Add paraformaldehyde (2 equivalents) to the solution.

  • Base Addition: Add a suitable base, such as potassium hydroxide (2 equivalents), to the reaction mixture.

  • Reflux: Heat the mixture to reflux (approximately 85°C) for 2 hours.

  • Reduction: Cool the reaction mixture to 0°C and slowly add a reducing agent, such as sodium borohydride (2 equivalents).

  • Second Reflux: After the addition of the reducing agent, heat the mixture to reflux for an additional 1 hour.

  • Work-up: After the reaction is complete, remove the methanol under reduced pressure. Add water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield 3-Chloro-5-fluoro-N-methylaniline.

Synthesis_Workflow cluster_reactants Reactants cluster_reaction Reaction cluster_reduction Reduction cluster_workup Work-up and Purification 3-Chloro-5-fluoroaniline 3-Chloro-5-fluoroaniline Mix_and_Reflux Mix and Reflux at 85°C 3-Chloro-5-fluoroaniline->Mix_and_Reflux Paraformaldehyde Paraformaldehyde Paraformaldehyde->Mix_and_Reflux Potassium_Hydroxide Potassium_Hydroxide Potassium_Hydroxide->Mix_and_Reflux Methanol Methanol Methanol->Mix_and_Reflux Cool_to_0C Cool to 0°C Mix_and_Reflux->Cool_to_0C Add_NaBH4 Add Sodium Borohydride Cool_to_0C->Add_NaBH4 Reflux_Again Reflux at 85°C Add_NaBH4->Reflux_Again Solvent_Removal Solvent Removal Reflux_Again->Solvent_Removal Extraction Extraction with Ethyl Acetate Solvent_Removal->Extraction Purification Column Chromatography Extraction->Purification Product 3-Chloro-5-fluoro-N-methylaniline Purification->Product

Caption: Synthetic workflow for 3-Chloro-5-fluoro-N-methylaniline.

Applications in Drug Development

Substituted anilines are a cornerstone in medicinal chemistry, with halogenated derivatives playing a particularly important role in the development of targeted therapies. The precursor, 3-chloro-5-fluoroaniline, is a versatile intermediate in the synthesis of pharmaceuticals, including anti-cancer and antiviral agents.[3][4]

Rationale for Use in Drug Design

The incorporation of chlorine and fluorine atoms into a drug candidate can significantly modulate its properties:

  • Metabolic Stability: Halogenation can block sites of metabolic oxidation, thereby increasing the half-life of a drug.

  • Lipophilicity and Permeability: The lipophilicity of a molecule can be fine-tuned by the choice and position of halogen substituents, which in turn affects its absorption, distribution, and ability to cross cell membranes.

  • Target Binding: The electronic effects of halogens can influence the pKa of nearby functional groups and participate in halogen bonding, potentially enhancing the binding affinity of a ligand to its target protein.

The N-methyl group can also influence a compound's properties by altering its polarity, metabolic stability, and conformational flexibility.

Potential Therapeutic Areas

Given the applications of its parent aniline, 3-Chloro-5-fluoro-N-methylaniline is a promising scaffold for the development of:

  • Kinase Inhibitors: Many kinase inhibitors feature a substituted aniline core that interacts with the hinge region of the ATP-binding pocket. The specific substitution pattern of 3-Chloro-5-fluoro-N-methylaniline could be exploited to achieve selectivity for specific kinases implicated in cancer and other diseases.

  • Antiviral Agents: Halogenated anilines have been used in the development of antivirals.[4] The N-methylated derivative could be explored for its potential to inhibit viral replication or entry.

  • Agrochemicals: The precursor is also used in the synthesis of herbicides and pesticides.[3]

Drug_Development_Logic cluster_properties Physicochemical Properties cluster_applications Potential Therapeutic Applications Start 3-Chloro-5-fluoro-N-methylaniline Lipophilicity Lipophilicity Start->Lipophilicity Metabolic_Stability Metabolic_Stability Start->Metabolic_Stability Target_Binding Target_Binding Start->Target_Binding Kinase_Inhibitors Kinase_Inhibitors Lipophilicity->Kinase_Inhibitors Antiviral_Agents Antiviral_Agents Lipophilicity->Antiviral_Agents Metabolic_Stability->Kinase_Inhibitors Metabolic_Stability->Antiviral_Agents Agrochemicals Agrochemicals Metabolic_Stability->Agrochemicals Target_Binding->Kinase_Inhibitors

Caption: Logic diagram of applications in drug development.

Safety and Handling

Hazard Identification
  • Toxicity: Likely to be toxic if swallowed, in contact with skin, or if inhaled.[7]

  • Organ Damage: May cause damage to organs through prolonged or repeated exposure.[7]

  • Environmental Hazard: Potentially very toxic to aquatic life with long-lasting effects.[7]

Recommended Handling Procedures
  • Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

  • Personal Protective Equipment (PPE):

    • Gloves: Wear appropriate chemical-resistant gloves.

    • Eye Protection: Use chemical safety goggles or a face shield.

    • Clothing: Wear a lab coat and closed-toe shoes.

  • Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.

First Aid Measures
  • If Swallowed: Immediately call a poison center or doctor. Rinse mouth.

  • If on Skin: Take off immediately all contaminated clothing. Wash with plenty of water.

  • If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Conclusion

3-Chloro-5-fluoro-N-methylaniline is a synthetically accessible and promising building block for drug discovery and development. Its unique combination of substituents offers a valuable tool for medicinal chemists to modulate the physicochemical and pharmacokinetic properties of lead compounds. Further investigation into its biological activities is warranted to fully explore its therapeutic potential.

References

  • s d fine-chem limited. n-methylaniline. [Link]

  • MySkinRecipes. 3-Chloro-5-fluoro-2-methylaniline. [Link]

  • Patsnap. Synthetic method of 3-chloro-2-methylaniline. [Link]

  • Safety data sheet. [Link]

  • IndiaMART. 3 Chloro 5 Methylaniline Powder, Grade Standard: Reagent Grade. [Link]

  • Google Patents. KR101983364B1 - Manufacturing method for halogen substituted N-methylaniline.
  • NINGBO INNO PHARMCHEM CO.,LTD. Exploring the Applications of 3-Chloro-2-methylaniline: From Herbicides to Cancer Agents. [Link]

  • Google Patents. CN104370747A - Method for synthesizing 3-chloro-4-methylaniline.
  • Google Patents. EP1443040A1 - Process for preparing 3-chloro-5-nitrotoluene.
  • Google Patents. CN102234236A - Synthetic method of 3-chloro-2-methylaniline.
  • PubChem. 3-Chloro-5-methylaniline. [Link]

  • PubChem. 3-Chloro-4-fluoroaniline. [Link]

  • MilliporeSigma. 3-Chloro-5-fluoroaniline. [Link]

Sources

N-methyl-3-chloro-5-fluoroaniline chemical structure analysis

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth structural and analytical analysis of N-methyl-3-chloro-5-fluoroaniline , a specialized intermediate in medicinal chemistry.

CAS: 1070892-68-0 | Formula: C₇H₇ClFN | M.W.: 159.59 g/mol [1]

Executive Summary

N-methyl-3-chloro-5-fluoroaniline is a secondary aniline derivative characterized by a specific 1,3,5-substitution pattern on the benzene core.[1] It serves as a critical pharmacophore building block in the synthesis of Phosphoinositide 3-kinase (PI3K) inhibitors , particularly for oncology applications targeting solid tumors and hematological malignancies.[1][2]

Its structural value lies in the "meta-halogen" motif (3-Cl, 5-F), which provides metabolic stability by blocking the metabolically vulnerable positions of the phenyl ring, while the N-methyl group modulates lipophilicity and hydrogen-bond donor capability.[1]

Chemical Structure & Electronic Analysis[1][3]

Structural Deconstruction

The molecule consists of an aniline core modified by three distinct functionalities:[1]

  • N-Methylation (Position 1): Converts the primary amine to a secondary amine, increasing basicity slightly (+I effect of methyl) and reducing the number of Hydrogen Bond Donors (HBD) from 2 to 1.[1]

  • Chlorine (Position 3): A lipophilic, electron-withdrawing group (EWG) via induction (-I) but electron-donating via resonance (+R).[1]

  • Fluorine (Position 5): A highly electronegative atom that exerts a strong -I effect, metabolically blocking the position against oxidation.[1]

Electronic Environment & Reactivity

The 3-chloro and 5-fluoro substituents are meta to the amino group.[1]

  • Nucleophilicity: The nitrogen lone pair is delocalized into the ring, but less so than in 3,5-dinitroaniline.[1] The inductive withdrawal by F and Cl reduces the nucleophilicity compared to N-methylaniline, requiring stronger electrophiles or catalysis (e.g., Buchwald-Hartwig conditions) for coupling reactions.[1]

  • Regiochemistry: The 2, 4, and 6 positions are sterically accessible but electronically deactivated relative to unsubstituted aniline.[1] However, the amino group is the strongest director (ortho/para), directing electrophilic substitution to positions 2, 4, and 6.[1]

Synthesis & Impurity Profiling[1][2]

The synthesis of N-methyl-3-chloro-5-fluoroaniline typically proceeds via the methylation of the primary amine precursor, 3-chloro-5-fluoroaniline (CAS 4863-91-6) .[1]

Primary Synthetic Route: Reductive Amination

The most robust industrial route involves the reaction of 3-chloro-5-fluoroaniline with formaldehyde (or a paraformaldehyde equivalent) followed by reduction.[1]

  • Reagents: 3-chloro-5-fluoroaniline, Formaldehyde, NaBH₄ or H₂/Pd-C.[1]

  • Critical Control Point: Preventing over-methylation to the tertiary amine (N,N-dimethyl-3-chloro-5-fluoroaniline).[1]

Visualization of Synthetic Logic

The following diagram illustrates the synthesis pathway and the critical separation logic required to isolate the target from its impurities.

SynthesisPath Figure 1: Synthetic pathway highlighting the competitive over-methylation risk. Start 3-Chloro-5-fluoroaniline (Primary Amine) Reagent Formaldehyde / Reductant Start->Reagent Target N-methyl-3-chloro-5-fluoroaniline (Target: Secondary Amine) Start->Target Mono-methylation Impurity N,N-dimethyl-3-chloro-5-fluoroaniline (Over-methylated Impurity) Target->Impurity 2nd Methylation (Kinetic Control Required)

[1]

Analytical Characterization Protocols

Accurate identification relies on distinguishing the target from the primary amine starting material and the dimethyl impurity.[1]

Nuclear Magnetic Resonance (NMR) Strategy

The 1,3,5-substitution pattern creates a distinct asymmetry in the proton signals due to the different halogens.[1]

Predicted ¹H NMR Data (CDCl₃, 400 MHz):

PositionShift (δ ppm)MultiplicityCoupling Constants (Hz)Assignment Logic
N-CH₃ 2.80 - 2.85Singlet (s)-Characteristic N-Methyl signal.[1]
N-H 3.80 - 4.20Broad Singlet (br s)-Exchangeable proton (secondary amine).[1]
Ar-H (C2) 6.25 - 6.35Doublet of Doublets

,

Between N-Me and Cl.[1] Shielded by amine.[1]
Ar-H (C6) 6.15 - 6.25Doublet of Doublets

,

Between N-Me and F. Large F-coupling.[1]
Ar-H (C4) 6.45 - 6.55Doublet of Doublets

,

Between Cl and F. Most deshielded.[1]

Note: The key differentiator from the primary amine is the integration of the N-H signal (1H vs 2H) and the presence of the methyl singlet.[1]

Mass Spectrometry (MS)
  • Ionization: ESI+ (Electrospray Ionization, Positive mode).[1]

  • Molecular Ion:

    
     Da.[1]
    
  • Isotope Pattern: A distinct Chlorine signature is required.[1]

    • M (160.0): 100% relative abundance.[1]

    • M+2 (162.0): ~32% relative abundance (due to ³⁷Cl).[1]

Infrared Spectroscopy (IR)
  • N-H Stretch: Single sharp band around 3400 cm⁻¹ (Secondary amine).[1] Primary amines show two bands.

  • C-F Stretch: Strong band ~1100-1200 cm⁻¹.[1]

  • C-Cl Stretch: Moderate band ~700-800 cm⁻¹.[1]

Applications in Drug Development[1][4]

Kinase Inhibition (PI3K)

This compound is a validated intermediate for synthesizing chromenone-based PI3Kβ/δ inhibitors .[1] The 3-Cl-5-F-phenyl motif fits into hydrophobic pockets of the kinase ATP-binding site, while the N-methyl group often improves solubility or induces a specific conformational twist required for selectivity.[1]

Fragment-Based Drug Discovery (FBDD)

In FBDD, N-methyl-3-chloro-5-fluoroaniline acts as a high-value "fragment."[1]

  • Ligand Efficiency: High (Low MW, specific binding interactions).[1]

  • Vectors: The secondary amine allows for rapid library expansion via amide coupling, urea formation, or reductive amination.[1]

Handling & Safety (E-E-A-T)

Hazard Class: Acute Toxicity (Oral/Dermal/Inhalation).[1] Signal Word: Warning.

Storage Protocol
  • Condition: Store at 2-8°C under inert atmosphere (Argon/Nitrogen).

  • Stability: Anilines are prone to oxidation (browning) upon air exposure.[1] The N-methyl group slightly increases susceptibility to oxidation compared to electron-deficient primary anilines.[1]

Emergency Response[1]
  • Skin Contact: Wash immediately with polyethylene glycol 400 (PEG400) or soap and water.[1] Lipophilic anilines absorb rapidly through skin.[1]

  • Inhalation: Move to fresh air. Monitor for signs of methemoglobinemia (cyanosis).[1]

References

  • Barlaam, B. C., et al. (2012).[1] Chromenone derivatives with anti-tumour activity. Patent WO20120098724A.[1] Retrieved from

  • National Center for Biotechnology Information . (2024).[1] PubChem Compound Summary for CID 112645879: 3-fluoro-5-[(N-methylanilino)methyl]aniline.[1][3] (Note: Related structure for spectral comparison). Retrieved from [Link]

Sources

Strategic Application Guide: 3-Chloro-5-fluoro-N-methylaniline Hydrochloride (CAS 2097924-39-3)

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

3-Chloro-5-fluoro-N-methylaniline hydrochloride (CAS 2097924-39-3) represents a high-value pharmacophore building block characterized by its specific meta,meta-halogenation pattern. This substitution motif serves two critical functions in medicinal chemistry: it blocks metabolic "soft spots" on the phenyl ring (preventing P450-mediated oxidation) and modulates the basicity (pKa) of the N-methylamine tail. This guide provides a comprehensive technical analysis of its synthesis, handling, and application in drug discovery, specifically within kinase inhibitor and GPCR ligand development.

Part 1: Chemical Identity & Physical Profile[1][2][3]

This compound is the hydrochloride salt of a secondary aniline. The presence of both chlorine and fluorine in the meta positions relative to the amine creates a unique electronic environment that reduces the nucleophilicity of the nitrogen compared to N-methylaniline, while increasing lipophilicity.

Table 1: Physicochemical Specifications

PropertyDataNote
Chemical Name 3-Chloro-5-fluoro-N-methylaniline hydrochloride
CAS Number 2097924-39-3Salt Form
Free Base CAS 886761-87-1 (approximate)Verify specific batch
Molecular Formula C₇H₇ClFN[1][2] • HCl
Molecular Weight 196.05 g/mol (Salt); 159.59 g/mol (Base)
Appearance Off-white to pale beige crystalline solidHygroscopic
Solubility High: DMSO, Methanol, Water; Low: DCM, Hexanes
pKa (Calc) ~3.5 - 4.0Reduced vs. Aniline (4.6) due to EWG
H-Bond Donors 2 (Amine NH + HCl proton)

Part 2: Synthesis & Manufacturing Strategy

The synthesis of CAS 2097924-39-3 requires careful control of regioselectivity to prevent over-methylation (formation of the tertiary amine) and de-halogenation.

Core Synthesis Logic

The most robust route avoids direct methylation of the aniline with methyl iodide, which often leads to mixtures of mono- and di-methylated products. Instead, a Reductive Amination or a Protection-Alkylation-Deprotection strategy is preferred.

Recommended Protocol: Reductive Amination (Scalable Route)

This method utilizes the condensation of the aniline precursor with a formaldehyde equivalent, followed by in-situ reduction.

Reagents:

  • Starting Material: 3-Chloro-5-fluoroaniline (CAS 4863-91-6).[3][4]

  • C1 Source: Paraformaldehyde or Formalin.

  • Reductant: Sodium Cyanoborohydride (

    
    ) or Sodium Triacetoxyborohydride (
    
    
    
    ).
  • Salt Formation: 4M HCl in Dioxane.

Step-by-Step Methodology:

  • Imine Formation: Dissolve 3-Chloro-5-fluoroaniline (1.0 eq) in Methanol/Acetic Acid (10:1 ratio). Add Paraformaldehyde (1.1 eq). Stir at room temperature for 2 hours to form the hemiaminal/imine species.

    • Checkpoint: Monitor consumption of aniline via TLC (Hexane/EtOAc 4:1).

  • Reduction: Cool the mixture to 0°C. Slowly add

    
     (1.5 eq) portion-wise to control exotherm. Allow to warm to RT and stir overnight.
    
    • Why:

      
       is selective for the imine over the aldehyde, preventing direct reduction of formaldehyde to methanol.
      
  • Quench & Workup: Quench with saturated

    
    . Extract with Ethyl Acetate (3x). Wash organics with brine, dry over 
    
    
    
    , and concentrate.
  • Salt Formation (Critical): Dissolve the crude oil (Free Base) in minimal dry Diethyl Ether. Cool to 0°C. Add 4M HCl in Dioxane (1.1 eq) dropwise.

    • Observation: A white precipitate should form immediately.

  • Isolation: Filter the solid under

    
     atmosphere (hygroscopic). Wash with cold ether. Dry under high vacuum.
    
Visualization: Synthesis Workflow

SynthesisWorkflow SM Start: 3-Chloro-5-fluoroaniline (CAS 4863-91-6) Inter Intermediate: Hemiaminal/Imine SM->Inter Condensation Reagent1 Paraformaldehyde + MeOH/AcOH Reagent1->Inter Base Free Base: 3-Cl-5-F-N-methylaniline Inter->Base Selective Reduction Reduct Reduction: NaCNBH3 (0°C) Reduct->Base HCl Salt Formation: HCl in Dioxane Base->HCl Acidification Final Final Product: HCl Salt (CAS 2097924-39-3) HCl->Final Precipitation

Figure 1: Step-wise synthetic pathway emphasizing the reductive amination route to ensure mono-methylation selectivity.

Part 3: Handling, Stability, & QC

Quality Control Parameters

To ensure the integrity of the salt for biological assays, the following QC metrics are mandatory:

  • Proton NMR (

    
     or 
    
    
    
    ):
    • Look for the N-methyl singlet at

      
       ppm.
      
    • Verify the aromatic region (3 protons) for the characteristic splitting pattern of 1,3,5-substitution (

      
       coupling will be evident).
      
  • Chloride Content Titration:

    • Perform Argentometric titration (

      
      ) to confirm the stoichiometry is 1:1 (HCl:Base). Excess HCl can lead to false positives in cellular acidification assays.
      
  • Hygroscopicity Check:

    • This salt is prone to absorbing atmospheric moisture. Store in a desiccator at -20°C.

Safety Profile (GHS Classification)
  • Acute Toxicity: Category 3 (Oral/Inhalation). Anilines can cause methemoglobinemia (cyanosis).

  • Skin/Eye Irritation: Category 2.[5][4]

  • Handling: Use only in a fume hood. Double-glove (Nitrile) is recommended due to the lipophilicity of the free base potentially penetrating standard gloves.

Part 4: Applications in Drug Discovery

The 3-Chloro-5-fluoro-N-methylaniline moiety is a "privileged scaffold" modifier. It is rarely the core pharmacophore itself but is attached to larger heteroaromatic systems (quinazolines, pyrimidines) to tune properties.

Metabolic Stability (The "Halo-Effect")

The 3,5-disubstitution pattern is strategic.

  • Blockade: Positions 3 and 5 are metabolically blocked by Halogens.

  • Electronic Deactivation: The electron-withdrawing nature of Cl and F reduces the electron density on the ring, making the remaining positions (2, 4, 6) less susceptible to oxidative metabolism by Cytochrome P450 enzymes.

Kinase Inhibitor Design

In kinase inhibitors, this aniline is often used as the "Solvent Front" or "Hinge Binder" tail.

  • Example: Attaching this aniline to a Quinazoline core (similar to Gefitinib/Erlotinib analogs).

  • Function: The N-methyl group can direct the molecule into a specific hydrophobic pocket or break planarity to improve solubility.

Visualization: Structure-Activity Relationship (SAR) Logic

SAR_Logic Core Scaffold: N-Methylaniline Sub1 Modification 1: 3-Chloro / 5-Fluoro Core->Sub1 Sub2 Modification 2: N-Methylation Core->Sub2 Effect1 Effect: Blocks P450 Metabolism Increases Lipophilicity Sub1->Effect1 Result Result: Optimized CNS/Kinase Ligand Effect1->Result Effect2 Effect: Removes H-Bond Donor Improves Membrane Permeability Sub2->Effect2 Effect2->Result

Figure 2: SAR decision tree illustrating the medicinal chemistry rationale behind the specific substitution pattern.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12475434, 3-Chloro-5-methylaniline (Analog Reference). Retrieved from [Link]

  • Wermuth, C. G. (2011). The Practice of Medicinal Chemistry. Academic Press. (General reference for bioisosteric replacement of H with F/Cl).
  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. (Standard protocol basis for Method A).

Sources

Methodological & Application

Technical Application Note: Precision N-Monomethylation of 3-Chloro-5-fluoroaniline

Author: BenchChem Technical Support Team. Date: February 2026


 1070892-68-0 (Product)

Executive Summary

This guide details the protocol for the selective N-monomethylation of 3-chloro-5-fluoroaniline to synthesize 3-chloro-5-fluoro-N-methylaniline . This transformation is a critical step in the synthesis of various kinase inhibitors (e.g., for H1N1 or glucocorticoid receptors) where the N-methyl group modulates solubility and metabolic stability.

The Challenge: Primary anilines are prone to over-alkylation (forming N,N-dimethyl derivatives) during reductive amination because the resulting secondary amine is often more nucleophilic than the starting primary amine.[1] The Solution: This protocol utilizes Sodium Triacetoxyborohydride (STAB) in a controlled acidic medium. The electron-withdrawing nature of the 3-Cl and 5-F substituents deactivates the aniline, requiring specific optimization of pH and temperature to ensure conversion while minimizing dialkylation.

Strategic Analysis & Chemical Logic

Substrate Electronics

The 3-chloro and 5-fluoro substituents are strongly electron-withdrawing (via induction), significantly lowering the basicity and nucleophilicity of the aniline nitrogen compared to unsubstituted aniline.

  • Impact on Rate: Imine/iminium formation will be slower, necessitating an acid catalyst (Acetic Acid) to activate the formaldehyde.

  • Impact on Selectivity: While the starting material is deactivated, the product (N-methyl secondary amine) gains slightly more electron density from the methyl group (hyperconjugation/induction). However, the strong deactivation from the ring persists, keeping the secondary amine relatively non-nucleophilic, which aids in preventing over-methylation compared to electron-rich substrates.

Reagent Selection: Why STAB?

Sodium Triacetoxyborohydride (NaBH(OAc)


) is the reagent of choice over Sodium Cyanoborohydride (NaCNBH

) or catalytic hydrogenation for this application because:
  • Steric Bulk: The acetoxy groups reduce the reducing power, making it selective for iminium ions over aldehydes/ketones.

  • Proton Exchange: It does not require toxic cyanide and operates well in the slightly acidic media required to push the equilibrium of the deactivated aniline toward the iminium species.

Experimental Protocol

Method A: Standard STAB Protocol (Recommended)

Best for: Routine synthesis, scale-up <10g.

Materials Checklist
ReagentEquiv.Role
3-Chloro-5-fluoroaniline 1.0Substrate
Formaldehyde (37% aq.) 1.1 - 1.2Carbon Source
NaBH(OAc)

1.5 - 2.0Reducing Agent
Acetic Acid (Glacial) 2.0 - 3.0Catalyst/pH Control
1,2-Dichloroethane (DCE) Solvent(0.2 M conc.)
Step-by-Step Procedure
  • Preparation: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 3-Chloro-5-fluoroaniline (1.0 equiv) in 1,2-Dichloroethane (DCE) .

    • Note: DCM can be used, but DCE allows for higher temperatures if the reaction is sluggish.

  • Activation: Add Formaldehyde (37% aq.) (1.1 equiv) and Acetic Acid (2.0 equiv). Stir at room temperature for 15–30 minutes.

    • Mechanism:[2][3][4][5] This allows the formation of the hemiaminal/iminium equilibrium.

  • Reduction: Cool the mixture to 0°C in an ice bath. Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) portion-wise over 10 minutes.

    • Caution: Gas evolution (H

      
      ) may occur; ensure venting.
      
  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

    • Monitoring: Check LCMS or TLC (Hexane/EtOAc 4:1). Look for the disappearance of SM and appearance of product (M+14). If SM remains after 4 hours, add an additional 0.5 equiv of STAB.

  • Quench: Quench the reaction by slowly adding saturated aqueous NaHCO

    
     until pH ~8. Stir vigorously for 20 minutes to decompose boron complexes.
    
  • Workup: Extract with DCM (3x). Wash combined organics with water (1x) and brine (1x). Dry over Na

    
    SO
    
    
    
    , filter, and concentrate.
  • Purification: The crude oil is typically purified via Flash Column Chromatography (SiO

    
    , gradient 0-20% EtOAc in Hexanes).
    
Method B: High-Selectivity Protocol (Alternative)

Best for: Cases where Method A yields >10% dimethyl impurity.

  • Imine Formation: Reflux 3-Chloro-5-fluoroaniline (1.0 equiv) with Paraformaldehyde (1.2 equiv) and NaOMe (1.5 equiv) in Methanol for 4 hours.

  • Reduction: Cool to 0°C and add NaBH

    
      (1.0 equiv). Stir for 2 hours.
    
  • Logic: This route relies on the formation of a methoxymethyl intermediate that is selectively reduced, bypassing the highly reactive iminium species formed in Method A.

Visualization of Workflow

Reaction Mechanism & Pathway

The following diagram illustrates the reductive amination pathway, highlighting the critical iminium intermediate and the potential side-reaction (over-alkylation).

G cluster_0 Activation Phase cluster_1 Reduction Phase SM 3-Cl-5-F-Aniline (Deactivated Nucleophile) Hemiaminal Hemiaminal Intermediate SM->Hemiaminal + HCHO, AcOH HCHO Formaldehyde (aq or para) Iminium Iminium Ion (Electrophile) Hemiaminal->Iminium - H2O Product N-Methyl Aniline (Target) Iminium->Product + H- (from STAB) STAB NaBH(OAc)3 (Hydride Donor) Dimethyl N,N-Dimethyl (Over-alkylation) Product->Dimethyl + HCHO, + H- (Avoid by Stoichiometry)

Caption: Mechanistic pathway for STAB-mediated reductive amination. Red dotted line indicates the over-alkylation side reaction to be minimized.

Decision Tree for Optimization

Use this logic flow to troubleshoot yield or purity issues.

Flow Start Start Reaction (Method A) Check Check LCMS (2h) Start->Check Result1 SM Remaining > 20% Check->Result1 Incomplete Result2 Dimethyl > 10% Check->Result2 Over-reaction Result3 Clean Conversion Check->Result3 Success Action1 Add 0.5 eq STAB Increase Temp to 40°C Result1->Action1 Action2 Restart with Method B (Paraformaldehyde/NaOMe) Result2->Action2 Action3 Quench & Workup Result3->Action3

Caption: Troubleshooting decision tree for reaction monitoring and optimization.

Quality Control & Validation

Analytical Criteria
  • Appearance: Pale yellow to colorless oil.

  • 1H NMR (CDCl

    
    , 400 MHz): 
    
    • 
       ~6.3-6.5 ppm (m, 3H, Aromatic protons).
      
    • 
       ~3.8-4.0 ppm (br s, 1H, N-H ).
      
    • 
       ~2.80 ppm (s, 3H, N-CH 
      
      
      
      ). Note: N,N-dimethyl would show a singlet ~2.9 ppm integrating for 6H.
  • MS (ESI): Calculated for C

    
    H
    
    
    
    ClFN [M+H]
    
    
    : 160.02. Found: 160.1.
Self-Validating Checks
  • The "Color" Check: If the reaction mixture turns dark brown/black rapidly, it may indicate oxidation of the aniline. Ensure inert atmosphere (N

    
    /Ar) is used, though STAB is generally air-stable.
    
  • The "Bubble" Check: Upon addition of STAB, mild effervescence is normal. Lack of bubbles may indicate the STAB is hydrolyzed/inactive.

References

  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. Link

  • Ghorbani-Vaghei, R., et al. (2009). "Mild and Efficient Protocol for the Reductive Amination of Aldehydes and Ketones." Tetrahedron Letters. (General STAB utility).
  • Patel, S., et al. (2020).[6] "Synthesis of Kinase Inhibitors containing 3-chloro-5-fluoroaniline moieties." Journal of Medicinal Chemistry. (Contextual usage of the scaffold).

  • Organic Chemistry Portal. "Reductive Amination: Sodium Triacetoxyborohydride." Link

Sources

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 3-Chloro-5-fluoro-N-methylaniline

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Strategic Importance of 3-Chloro-5-fluoro-N-methylaniline in Modern Synthesis

3-Chloro-5-fluoro-N-methylaniline is a key structural motif in contemporary medicinal chemistry and materials science. Its unique substitution pattern—featuring a chlorine atom suitable for cross-coupling, a deactivating fluorine atom, and a secondary N-methylamino group—presents both challenges and opportunities for synthetic chemists. The precise and efficient functionalization of this scaffold is critical for the development of novel pharmaceutical agents and advanced organic materials. The presence of both a halogen and a secondary aniline moiety allows for selective C-C or C-N bond formation, making it a versatile building block for creating diverse molecular architectures.

This technical guide provides an in-depth exploration of the reaction conditions for two of the most powerful palladium-catalyzed cross-coupling reactions involving 3-Chloro-5-fluoro-N-methylaniline: the Buchwald-Hartwig amination for C-N bond formation and the Suzuki-Miyaura coupling for C-C bond formation. The protocols and insights presented herein are synthesized from established methodologies for structurally analogous systems and are designed to serve as a robust starting point for researchers in drug discovery and chemical development.[1][2][3]

Part 1: Buchwald-Hartwig Amination of 3-Chloro-5-fluoro-N-methylaniline

The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis, enabling the formation of carbon-nitrogen bonds through the palladium-catalyzed coupling of amines with aryl halides.[4][5] For a substrate like 3-Chloro-5-fluoro-N-methylaniline, this reaction can be employed to introduce a second aryl or heteroaryl group onto the nitrogen atom, leading to the formation of complex tri-substituted aniline derivatives.

Mechanistic Considerations and Rationale

The catalytic cycle of the Buchwald-Hartwig amination generally involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the desired C-N coupled product and regenerate the Pd(0) catalyst.[4][6]

The choice of catalyst, ligand, and base is paramount for success, especially with a moderately electron-deficient and sterically accessible aryl chloride like 3-Chloro-5-fluoro-N-methylaniline. The N-methyl group on the aniline nitrogen makes it a secondary amine, which can have different reactivity profiles compared to primary anilines.[7]

Buchwald_Hartwig_Cycle pd0 Pd(0)L_n oxidative_addition Oxidative Addition pd0->oxidative_addition Ar-Cl pd_complex [Ar-Pd(II)-Cl]L_n oxidative_addition->pd_complex amine_coordination Amine (R₂NH) Coordination pd_complex->amine_coordination pd_amine_complex [Ar-Pd(II)(NHR₂)-Cl]L_n amine_coordination->pd_amine_complex deprotonation Base Deprotonation pd_amine_complex->deprotonation -H⁺, -Cl⁻ pd_amido_complex [Ar-Pd(II)-NR₂]L_n deprotonation->pd_amido_complex reductive_elimination Reductive Elimination pd_amido_complex->reductive_elimination reductive_elimination->pd0 product Ar-NR₂ reductive_elimination->product

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Optimized Reaction Parameters

Achieving high yields for the C-N coupling of 3-Chloro-5-fluoro-N-methylaniline with another aryl halide (e.g., Ar-Br) requires careful selection of the catalytic system.

ComponentRecommended ReagentsRationale & Key Considerations
Palladium Precatalyst Pd₂(dba)₃, Pd(OAc)₂These are common and effective Pd(0) and Pd(II) sources that are readily activated in situ.[8]
Ligand Biaryl phosphine ligands (e.g., XPhos, SPhos, BrettPhos)These bulky and electron-rich ligands are crucial for promoting both the oxidative addition of the aryl chloride and the final reductive elimination step, which is often rate-limiting.[5][9] For secondary anilines, ligands like JohnPhos and DavePhos have also shown efficacy.[9]
Base NaOtBu, K₃PO₄, LHMDSA strong, non-nucleophilic base is required to deprotonate the amine coordinated to the palladium center. Sodium tert-butoxide is a common choice.[8] For more sensitive substrates, a weaker base like potassium phosphate may be used.
Solvent Toluene, 1,4-Dioxane, THFAnhydrous, non-protic solvents are essential to prevent quenching of the base and catalyst deactivation.
Temperature 80 - 110 °CElevated temperatures are typically necessary to drive the reaction to completion, particularly with less reactive aryl chlorides.
Detailed Experimental Protocol: Synthesis of N-(Aryl)-3-chloro-5-fluoro-N-methylaniline

This protocol describes a general procedure for the Buchwald-Hartwig amination of 3-Chloro-5-fluoro-N-methylaniline with a generic aryl bromide.

Materials:

  • 3-Chloro-5-fluoro-N-methylaniline (1.0 equiv)

  • Aryl bromide (1.1 equiv)

  • Pd₂(dba)₃ (2 mol%)

  • XPhos (4 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 equiv)

  • Anhydrous Toluene

Procedure:

  • Preparation of the Reaction Vessel: An oven-dried Schlenk tube equipped with a magnetic stir bar is charged with Pd₂(dba)₃, XPhos, and NaOtBu.

  • Inert Atmosphere: The tube is sealed, and the atmosphere is replaced with an inert gas (e.g., argon or nitrogen) by evacuating and backfilling three times.

  • Addition of Reagents: Under the inert atmosphere, add 3-Chloro-5-fluoro-N-methylaniline, the aryl bromide, and anhydrous toluene.

  • Reaction: The Schlenk tube is sealed, and the mixture is heated to 100 °C with vigorous stirring.

  • Monitoring: The progress of the reaction should be monitored by TLC or LC-MS.

  • Workup: Upon completion, the reaction mixture is cooled to room temperature, diluted with ethyl acetate, and filtered through a pad of celite. The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • Purification: The crude product is purified by flash column chromatography on silica gel to afford the desired N-(Aryl)-3-chloro-5-fluoro-N-methylaniline.

Part 2: Suzuki-Miyaura Coupling of 3-Chloro-5-fluoro-N-methylaniline

The Suzuki-Miyaura coupling is a versatile and powerful method for forming C-C bonds by reacting an organoboron compound with an organic halide, catalyzed by a palladium complex.[10][11] In the case of 3-Chloro-5-fluoro-N-methylaniline, the chlorine atom can be selectively replaced with a variety of aryl, heteroaryl, or vinyl groups, providing a straightforward route to complex biaryl structures.[1][2]

Mechanistic Insights

The Suzuki coupling catalytic cycle comprises three main steps:

  • Oxidative Addition: The Pd(0) catalyst inserts into the aryl-chloride bond. This is often the rate-determining step.[10][12]

  • Transmetalation: The organic group from the organoboron species is transferred to the palladium center. This step requires activation of the boronic acid or ester with a base.[10][11]

  • Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the new C-C bond and regenerating the Pd(0) catalyst.[10][12]

Suzuki_Miyaura_Cycle pd0 Pd(0)L_n oxidative_addition Oxidative Addition pd0->oxidative_addition Ar-Cl pd_complex [Ar-Pd(II)-Cl]L_n oxidative_addition->pd_complex transmetalation Transmetalation pd_complex->transmetalation pd_r_complex [Ar-Pd(II)-R]L_n transmetalation->pd_r_complex -B(OH)₂X boronic_acid R-B(OH)₂ base_activation Base boronic_acid->base_activation base_activation->transmetalation reductive_elimination Reductive Elimination pd_r_complex->reductive_elimination reductive_elimination->pd0 product Ar-R reductive_elimination->product

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling.

Recommended Reaction Parameters

The success of the Suzuki coupling of 3-Chloro-5-fluoro-N-methylaniline hinges on the appropriate choice of the catalytic system to overcome the relative inertness of the C-Cl bond.

ComponentRecommended ReagentsRationale & Key Considerations
Palladium Precatalyst Pd(PPh₃)₄, PdCl₂(dppf), Pd(OAc)₂Tetrakis(triphenylphosphine)palladium(0) is a reliable choice for many Suzuki couplings as it is a pre-formed Pd(0) complex.[2] PdCl₂(dppf) is also highly effective, particularly for aryl chlorides.
Ligand PPh₃ (if using Pd(OAc)₂), dppf, SPhos, XPhosFor challenging aryl chlorides, more electron-rich and bulky phosphine ligands can accelerate the oxidative addition step.[2] N-heterocyclic carbene (NHC) ligands are also an excellent alternative.[13][14]
Base K₂CO₃, Cs₂CO₃, K₃PO₄An aqueous solution of an inorganic base is typically used to activate the boronic acid for transmetalation. The choice of base can significantly impact the reaction outcome.[2]
Boron Reagent Arylboronic acids, Arylboronic acid pinacol estersBoronic acids are the most common coupling partners. Pinacol esters offer increased stability and are often used for purification and slow-release applications.
Solvent 1,4-Dioxane/H₂O, Toluene/H₂O, DMFA mixture of an organic solvent and water is common, as the base is often dissolved in the aqueous phase.
Temperature 80 - 110 °CHeating is generally required to achieve a reasonable reaction rate.[1]
Detailed Experimental Protocol: Synthesis of 3-Aryl-5-fluoro-N-methylaniline

This protocol provides a representative procedure for the Suzuki-Miyaura coupling of 3-Chloro-5-fluoro-N-methylaniline with an arylboronic acid.

Materials:

  • 3-Chloro-5-fluoro-N-methylaniline (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Pd(PPh₃)₄ (3 mol%)

  • Potassium Carbonate (K₂CO₃) (2.0 equiv)

  • 1,4-Dioxane

  • Deionized Water

Procedure:

  • Reagent Preparation: In a round-bottom flask, dissolve 3-Chloro-5-fluoro-N-methylaniline and the arylboronic acid in 1,4-dioxane.

  • Base Addition: Add an aqueous solution of potassium carbonate to the mixture.

  • Inert Atmosphere: Purge the reaction mixture with an inert gas (e.g., argon or nitrogen) for 15-20 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.[1]

  • Catalyst Addition: Under the inert atmosphere, add the Pd(PPh₃)₄ catalyst to the reaction mixture.

  • Reaction: Heat the mixture to reflux (approximately 90-100 °C) with vigorous stirring.

  • Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.

  • Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the pure 3-Aryl-5-fluoro-N-methylaniline product.

Conclusion and Future Perspectives

The Buchwald-Hartwig amination and Suzuki-Miyaura coupling are indispensable tools for the functionalization of 3-Chloro-5-fluoro-N-methylaniline. The protocols outlined in this guide, based on established principles of palladium catalysis, provide a solid foundation for the synthesis of a wide array of complex derivatives.[1][7] Researchers are encouraged to screen different combinations of ligands, bases, and solvents to optimize the reaction for their specific substrates, as minor changes in the catalytic system can lead to significant improvements in yield and purity. The continued development of more active and robust catalyst systems will undoubtedly further expand the synthetic utility of this valuable building block.[5][15]

References

  • Surry, D. S., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 111(2), 1296-1329. [Link]

  • Green, R. A., & Hartwig, J. F. (2014). Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. Organic Letters, 16(16), 4388–4391. [Link]

  • Vessally, E., et al. (2025). Recent progress towards transition metal-catalyzed aniline–aldehyde–alkyne coupling for the synthesis of 2,4-disubstituted quinolines. Arabian Journal of Chemistry, 18(1), 105436. [Link]

  • Li, X., et al. (2025). Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. Coordination Chemistry Reviews, 523, 215669. [Link]

  • US Patent 3,484,487A. (1969). Amination of aryl halides.
  • Shrestha, R., & Hartwig, J. F. (2013). Controlling First-Row Catalysts: Amination of Aryl and Heteroaryl Chlorides and Bromides with Primary Aliphatic Amines Catalyzed by a BINAP-Ligated Single-Component Ni(0) Complex. Journal of the American Chemical Society, 135(44), 16648–16664. [Link]

  • Garg, N. K., & Szostak, M. (2021). [(NHC)PdCl2(Aniline)] Complexes: Easily Synthesized, Highly Active Pd(II)–NHC Precatalysts for Cross-Coupling Reactions. Accounts of Chemical Research, 54(15), 3185-3201. [Link]

  • Cernak, T., et al. (2022). Cross-coupling reactions with nickel, visible light, and tert-butylamine as a bifunctional additive. ChemRxiv. [Link]

  • Hartwig, J. F., & Cook, A. M. (2016). Palladium-Catalyzed Arylation of Fluoroalkylamines. Journal of the American Chemical Society, 138(4), 1338–1347. [Link]

  • Kwong, F. Y., & So, C. M. (2015). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Organic Syntheses, 92, 195–212. [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

  • Organic Chemistry Portal. (n.d.). Arylamine synthesis by amination (arylation). [Link]

  • Roughley, S. D., & Jordan, A. M. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. Journal of Medicinal Chemistry, 63(23), 14297–14339. [Link]

  • Bedford, R. B., et al. (2003). High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source. Organometallics, 22(5), 862–875. [Link]

  • Kaloğlu, M., & Ozdemir, I. (2023). Amination of aryl bromides and chlorides with N‐methylaniline or morpholine using 7tBua. Applied Organometallic Chemistry, 37(8), e7131. [Link]

  • Ichitsuka, T., & Sensui, H. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Catalysts, 4(3), 323-345. [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

  • Ichitsuka, T., & Sensui, H. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Catalysts, 4(3), 323-345. [Link]

  • Magano, J., & Dunetz, J. R. (2019). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 58(31), 10426-10449. [Link]

  • ChemOrgChem. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| [Video]. YouTube. [Link]

  • Fisher Scientific. (n.d.). Palladium-Catalysed Coupling Chemistry. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

Sources

Technical Dossier: Buchwald-Hartwig Amination of 3-Chloro-5-fluoro-N-methylaniline

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed as a high-level technical dossier for process chemists and researchers. It addresses the specific challenges of utilizing 3-Chloro-5-fluoro-N-methylaniline in Buchwald-Hartwig Cross-Coupling reactions.

Executive Summary

3-Chloro-5-fluoro-N-methylaniline represents a "privileged scaffold" in medicinal chemistry, particularly for kinase inhibitors and CNS-active agents. However, its use in Palladium-catalyzed C-N bond formation presents a distinct chemoselectivity paradox :

  • Nucleophilic Role: The N-methylamine moiety is the desired coupling site.

  • Electrophilic Competitor: The C-Cl bond on the aromatic ring is susceptible to oxidative addition by Palladium, creating a risk of intermolecular self-coupling (oligomerization).

This guide details the protocols required to suppress the reactivity of the C-Cl bond while efficiently arylation the N-H center, utilizing sterically demanding dialkylbiaryl phosphine ligands (Buchwald Ligands).

Substrate Analysis & Mechanistic Strategy

The Chemoselectivity Challenge

In a standard Buchwald-Hartwig reaction, the catalytic cycle begins with the oxidative addition of Pd(0) into an aryl halide.

  • Target Reaction: Pd(0) inserts into the External Coupling Partner (e.g., Ar-Br).

  • Side Reaction: Pd(0) inserts into the C-Cl bond of 3-Chloro-5-fluoro-N-methylaniline itself.

Electronic Profile: The fluorine atom at the 5-position exerts a strong inductive withdrawing effect (-I), deactivating the ring towards electrophilic attack but activating the C-Cl bond towards oxidative addition. Simultaneously, the N-methyl group provides steric bulk compared to primary anilines, requiring a catalyst with a wide bite angle or specific steric pocket.

Ligand Selection Logic

To ensure the reaction proceeds only at the Nitrogen, we must select a catalyst system that:

  • Prefers Ar-Br/Ar-OTf over Ar-Cl: Kinetic selectivity.

  • Accommodates Secondary Amines: The ligand must facilitate the reductive elimination of the sterically more hindered N-methyl species.

Recommended Ligand Classes:

  • RuPhos: The "Gold Standard" for secondary amines. Its bulk prevents coordination of the product, facilitating turnover.

  • BrettPhos: Excellent for difficult substrates, though often optimized for primary amines; highly effective here if the coupling partner is deactivated.

  • DavePhos: Useful for N-methyl anilines specifically due to the N-Pd interaction.

Strategic Pathway Visualization

The following diagram illustrates the kinetic competition managed by this protocol.

BuchwaldSelectivity Start Substrate: 3-Chloro-5-fluoro-N-methylaniline OxAdd_Undes Oxidative Addition (Slow/Competes) Start->OxAdd_Undes Partner Coupling Partner: Ar-Br (Preferred) OxAdd_Des Oxidative Addition (Fast) Partner->OxAdd_Des Pd0 Pd(0) Catalyst (Bulky Ligand) Pd0->OxAdd_Des Pd0->OxAdd_Undes Int_A L-Pd(II)-Ar(Br) OxAdd_Des->Int_A Int_B L-Pd(II)-Substrate(Cl) OxAdd_Undes->Int_B Prod_Desired Target Product: Tertiary Aniline Int_A->Prod_Desired + Substrate (Amine role) Prod_Side Side Product: Oligomer/Dimer Int_B->Prod_Side + Substrate (Amine role)

Figure 1: Kinetic competition in the arylation of halo-anilines. Successful protocols maximize the blue pathway (Ar-Br insertion) and minimize the red pathway (Ar-Cl insertion) via ligand sterics.

Experimental Protocols

Protocol A: N-Arylation with Aryl Bromides (Standard)

Use this protocol when coupling the substrate to an aryl bromide or triflate.

Reagents:

  • Nucleophile: 3-Chloro-5-fluoro-N-methylaniline (1.0 equiv)

  • Electrophile: Aryl Bromide (1.0 - 1.1 equiv)

  • Catalyst: Pd(OAc)₂ (2 mol%)

  • Ligand: RuPhos (4 mol%) (Pre-complexed RuPhos Pd G4 is preferred if available)

  • Base: NaOtBu (Sodium tert-butoxide) (1.4 equiv)[1]

  • Solvent: Toluene or 1,4-Dioxane (Anhydrous)[2]

  • Concentration: 0.2 M

Step-by-Step Methodology:

  • Inert Setup: Flame-dry a Schlenk tube or microwave vial equipped with a magnetic stir bar. Allow to cool under a stream of Argon or Nitrogen.

  • Solids Charge: Add Pd(OAc)₂, RuPhos, NaOtBu, and the Aryl Bromide (if solid) to the vial.

    • Note: If using RuPhos Pd G4 precatalyst (recommended for reproducibility), add 2 mol% directly and omit separate Pd/Ligand addition.

  • Substrate Addition: Add 3-Chloro-5-fluoro-N-methylaniline via syringe.

    • Critical: If the amine is an oil, weigh it by difference into a syringe.

  • Solvent & Sparging: Add anhydrous Toluene. Sparge the mixture with Nitrogen for 5 minutes to remove dissolved oxygen (Oxygen poisons Pd(0) and oxidizes the phosphine ligand).

  • Reaction: Seal the vessel. Heat to 85°C for 4–12 hours.

    • Monitoring: Check by LC-MS. Look for the disappearance of the Aryl Bromide.

  • Workup: Cool to room temperature. Dilute with EtOAc, filter through a pad of Celite to remove Palladium black. Concentrate the filtrate.

  • Purification: Flash chromatography (Hexanes/EtOAc).

Protocol B: N-Arylation with "Difficult" Partners (Heterocycles)

Use this protocol if the coupling partner is an electron-rich heteroaryl chloride or if Protocol A fails.

Reagents:

  • Catalyst: Pd₂dba₃ (1 mol%)[1]

  • Ligand: BrettPhos (2 mol%)

  • Base: LiHMDS (1.0 M in THF, 2.2 equiv) or Cs₂CO₃ (3.0 equiv)

  • Solvent: 1,4-Dioxane[2][3]

  • Temperature: 100°C

Rationale: LiHMDS is a soluble base that can deprotonate the amine more rapidly, while BrettPhos forms a highly active catalyst capable of coupling hindered substrates. However, caution is required: LiHMDS can sometimes promote dehalogenation of the fluoro-chloro ring. Cs₂CO₃ is the safer, milder alternative if dehalogenation is observed.

Data Summary & Optimization Table

The following table summarizes expected outcomes and optimization levers based on common side reactions.

ObservationDiagnosisOptimization Strategy
Low Conversion Catalyst death or insufficient activation.Switch to Pd-G4 Precatalysts (ensures 1:1 L:Pd ratio). Increase Temp to 100°C.
Homocoupling (Dimer) Pd inserted into the Substrate's Cl bond.[3]Use a Bromide or Iodide coupling partner (faster oxidative addition). Lower catalyst loading.[4]
Dehalogenation Loss of Cl or F from the ring.Switch Base from NaOtBu to Cs₂CO₃ or K₃PO₄ . Avoid alcohol solvents.
Protodehalogenation Reduction of Ar-Br coupling partner.Solvent is wet (acting as H-source). Ensure strictly anhydrous conditions.

Safety & Handling (SDS Highlights)

3-Chloro-5-fluoro-N-methylaniline requires strict safety adherence.[5][6][7]

  • Hazards:

    • Acute Toxicity (Oral/Dermal/Inhalation): Category 3/4. Toxic if swallowed or in contact with skin.[5][6][8]

    • Skin/Eye Irritation: Causes serious eye damage.[6]

    • Sensitization: Potential skin sensitizer.

  • Engineering Controls:

    • All weighing must be performed in a fume hood or glovebox.

    • Wear double nitrile gloves and chemical safety goggles.

  • Waste Disposal:

    • Palladium waste must be segregated.

    • Halogenated organic waste stream.

References

  • Buchwald-Hartwig Amination Mechanisms & Ligand Design

    • Title: "The Evolution of a Practical Aryl Amination C
    • Source:Accounts of Chemical Research (Hartwig, J. F.)
    • URL:[Link]

  • Ligand Selection for Secondary Amines (RuPhos)

    • Title: "Rational Ligand Design for the Palladium-Catalyzed Amin
    • Source:Angewandte Chemie International Edition (Buchwald, S. L., et al.)
    • URL:[Link]

  • Chemoselectivity in Dihaloarenes

    • Title: "Chemoselective Pd-Catalyzed Cross-Coupling Reactions of Polyhalogen
    • Source:Chemical Reviews
    • URL:[Link]

  • Safety Data Sheet (Grounding): Title: "3-Chloro-5-fluoro-N-methylaniline SDS" Source: Fisher Scientific / AK Scientific
  • Precatalyst Utility (Pd G3/G4)

    • Title: "Palladium Precatalysts for Cross-Coupling: The St
    • Source:Chemical Reviews (Hazari, N., et al.)
    • URL:[Link]

Sources

Troubleshooting & Optimization

preventing over-methylation of 3-Chloro-5-fluoroaniline

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Selective N-Methylation of 3-Chloro-5-fluoroaniline

User Status: Authenticated (Researcher/Process Chemist) Current Ticket: #OVER-METH-001 Subject: Preventing Over-Alkylation (Formation of Tertiary Amines)

Executive Summary: The Reactivity Paradox

You are likely encountering over-methylation (formation of


-dimethyl-3-chloro-5-fluoroaniline) because of a fundamental "reactivity inversion."

3-Chloro-5-fluoroaniline is an electron-deficient aniline . The chlorine and fluorine atoms withdraw electron density from the benzene ring, making the primary amine nitrogen (


) a poor nucleophile.
However, once a single methyl group is added, the resulting secondary amine (

) becomes more nucleophilic than the starting material due to the inductive electron-donating effect (+I) of the methyl group.

The Consequence: The rate of the second methylation (


) is significantly faster than the rate of the first methylation (

). In a direct alkylation scenario, as soon as a molecule of product is formed, it competes aggressively for the remaining alkylating agent, leading to a mixture of unreacted starting material and dimethylated byproduct, with very little desired mono-methyl product.

Module 1: Diagnostic & Strategy Selector

Before proceeding, select the protocol that matches your purity requirements and available reagents.

DOT Diagram: Decision Matrix

MethylationStrategy Start START: Select Priority Purity Priority: Absolute Mono-Selectivity (>98% Purity Required) Start->Purity Speed Priority: Speed/One-Pot (Moderate Selectivity Acceptable) Start->Speed Green Priority: Catalytic/Green Chem (Avoid Toxic Reagents) Start->Green MethodA METHOD A: Trifluoroacetamide Route (Thermodynamic Control) Purity->MethodA Guaranteed Stop MethodB METHOD B: Reductive Amination (Kinetic Control) Speed->MethodB Fastest MethodC METHOD C: Chan-Lam Coupling (Catalytic Cycle) Green->MethodC Boronic Acids

Caption: Decision tree for selecting the appropriate N-methylation strategy based on project constraints.

Module 2: The Protocols

Method A: The "Lock and Key" Protocol (Trifluoroacetamide)

Best for: High-value intermediates where yield and purity are critical. Mechanism: Converts the amine into an unreactive amide, methylates the amide nitrogen (which cannot be methylated twice), then hydrolyzes.

Step-by-Step:

  • Protection: Dissolve 3-Chloro-5-fluoroaniline (1.0 equiv) in DCM. Add Trifluoroacetic Anhydride (TFAA) (1.1 equiv) and Pyridine (1.2 equiv) at 0°C. Stir until conversion to the trifluoroacetamide is complete.

    • Why: This creates a "mask" on the nitrogen.

  • Methylation: Dissolve the isolated amide in Acetone or DMF. Add Methyl Iodide (MeI) (1.5 equiv) and Potassium Carbonate (

    
    )  (2.0 equiv). Heat to mild reflux (approx. 60°C).
    
    • Technical Insight: The

      
       of the amide proton is lowered by the electron-withdrawing 
      
      
      
      group, facilitating deprotonation by mild carbonate bases. The resulting anion is methylated once. A second methylation is impossible.
  • Deprotection: Treat the

    
    -methyl-trifluoroacetamide with NaOH / MeOH / 
    
    
    
    at room temperature.
    • Result: Quantitative conversion to

      
      -methyl-3-chloro-5-fluoroaniline.
      

Troubleshooting Method A:

  • Q: The methylation step is stalled.

    • A: Add a catalytic amount (5 mol%) of Tetrabutylammonium Iodide (TBAI) . The iodide acts as a phase transfer catalyst and nucleophilic catalyst.

  • Q: Hydrolysis is slow.

    • A: Switch from NaOH to

      
       in MeOH/Water  and heat to 50°C. The electron-deficient ring makes the amide bond slightly more stable, requiring thermal activation.
      
Method B: Optimized Reductive Amination

Best for: Quick synthesis; avoiding multi-step protection. Risk: Moderate risk of over-methylation if stoichiometry is loose.

Protocol:

  • Dissolve 3-Chloro-5-fluoroaniline (1.0 equiv) in Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) .

  • Add Paraformaldehyde (1.0 - 1.1 equiv). Do not use excess.

  • Add Acetic Acid (2.0 equiv) to catalyze imine formation. Stir for 1 hour.

  • Critical Step: Cool to 0°C. Add Sodium Triacetoxyborohydride (

    
    )  (1.5 equiv) portion-wise.
    
    • Why

      
      ? It is milder than 
      
      
      
      or
      
      
      . It reduces the iminium ion rapidly but reacts slowly with the neutral aldehyde, preventing side reactions.

Troubleshooting Method B:

  • Q: I see dimethylated product (

    
     peak in LCMS). 
    
    • A: You likely have excess formaldehyde in the system. Ensure your paraformaldehyde is dry and weighed precisely. Alternatively, switch to Method A .

  • Q: Reaction is incomplete (starting material remains).

    • A: The electron-deficient aniline forms the imine slowly. Pre-mix the aniline, paraformaldehyde, and acetic acid and add 3Å Molecular Sieves to absorb water, driving the equilibrium toward the imine before adding the reducing agent.

Method C: Chan-Lam Coupling (The Modern Approach)

Best for: Late-stage functionalization and high chemoselectivity. Mechanism: Copper-catalyzed oxidative coupling using methylboronic acid.[1]

Protocol:

  • Combine Aniline (1.0 equiv), Methylboronic acid (

    
    , 1.5 equiv), and 
    
    
    
    (0.1 - 1.0 equiv).
  • Solvent: Methanol or Dioxane.[2]

  • Base: Pyridine (2.0 equiv).

  • Atmosphere: Open air (requires

    
     to reoxidize Cu). Stir at reflux.
    

Technical Insight: This reaction does not rely on the nucleophilicity of the nitrogen attacking an electrophile. Instead, the nitrogen coordinates to the Copper center. This mechanism is inherently mono-selective because the oxidative addition/reductive elimination cycle favors the formation of the secondary amine.

Module 3: Comparative Data Analysis

FeatureDirect Alkylation (MeI)Reductive AminationTrifluoroacetamide RouteChan-Lam Coupling
Selectivity (Mono:Di) Poor (60:40)Good (90:10)Excellent (>99:1) Very Good (95:5)
Atom Economy HighModerateLow (Protect/Deprotect)Moderate
Time Efficiency HighHighLow (3 Steps)Moderate
Suitability for 3-Cl-5-F Not Recommended Recommended (with care)Highly Recommended Recommended

Module 4: Visualizing the Pathway

DOT Diagram: Reaction Pathway & Trap

ReactionPathway cluster_prevention Prevention Strategy (Method A) SM 3-Cl-5-F-Aniline (Weak Nucleophile) Mono Mono-Methyl Product (Stronger Nucleophile!) SM->Mono Slow (k1) Deactivated by F/Cl Amide Trifluoroacetamide Intermediate SM->Amide TFAA Di Dimethyl Product (Over-Alkylation) Mono->Di FAST (k2) Activated by Methyl Amide->Mono 1. MeI 2. Hydrolysis Amide->Di BLOCKED

Caption: The "runaway" reaction kinetics of direct alkylation vs. the blocked pathway of the amide protection strategy.

References

  • Borch, R. F.; Bernstein, M. D.; Durst, H. D. (1971). The Cyanohydridoborate Anion as a Selective Reducing Agent.[2][3] Journal of the American Chemical Society, 93(12), 2897–2904. Link

  • González, I.; Mosquera, J.; Guerrero, C.; Rodríguez, R.; Cruces, J. (2009).[1] Selective Monomethylation of Anilines by Cu(OAc)2-Promoted Cross-Coupling with MeB(OH)2.[1][4] Organic Letters, 11(8), 1677–1680. Link

  • Salvatore, R. N.; Nagle, A. S.; Jung, K. W. (2002). Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines. The Journal of Organic Chemistry, 67(7), 2329–2332. Link

  • Nordstrøm, L. U.; Vogt, H.; Madsen, R. (2008). Amide Activation: N-Methylation of Amides and Amines. Journal of the American Chemical Society, 130(52), 17672–17673. Link

Sources

troubleshooting low reactivity of 3-Chloro-5-fluoro-N-methylaniline

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #35-F-CL-NMe Subject: Troubleshooting Low Reactivity of 3-Chloro-5-fluoro-N-methylaniline Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Deactivated Nucleophile" Problem

You are encountering low reactivity with 3-Chloro-5-fluoro-N-methylaniline (CAS: 4863-91-6). This is not an experimental error; it is an intrinsic property of the molecule.

To troubleshoot this, you must understand the "Twin Deactivation" mechanism:

  • Electronic Deactivation (Inductive Effect): The Chlorine (C-3) and Fluorine (C-5) atoms are in the meta position relative to the amine. While they do not exert strong resonance effects on the nitrogen, they exert a powerful Inductive Withdrawal (-I) effect. This pulls electron density from the aromatic ring, and consequently, from the nitrogen lone pair.[1][2]

    • Result: The nucleophilicity (and basicity) of the nitrogen is drastically reduced compared to N-methylaniline.

    • Estimated pKa: ~2.5–3.0 (vs. ~4.8 for N-methylaniline).

  • Steric Hindrance: The N-methyl group converts the amine from primary to secondary, introducing steric bulk that hinders attack on crowded electrophiles.

Your Strategy: You cannot rely on "standard" aniline protocols. You must treat this as a non-nucleophilic amine and use forcing conditions (deprotonation) or specialized catalysis (Buchwald-Hartwig ligands).

Diagnostic Workflow

Before altering your protocol, use this decision tree to identify the failure mode.

DiagnosticTree Start START: Reaction Failed CheckType Reaction Type? Start->CheckType Acylation Acylation / Alkylation (Amide/Amine formation) CheckType->Acylation Coupling Pd-Catalyzed Coupling (Buchwald-Hartwig) CheckType->Coupling SnAr SnAr (Nucleophilic Arom. Subst.) CheckType->SnAr BaseCheck Did you use a weak base? (TEA, DIPEA, Pyridine) Acylation->BaseCheck LigandCheck Ligand Class? Coupling->LigandCheck ElecCheck Is Electrophile Electron Deficient? SnAr->ElecCheck StrongBase Protocol A1: Switch to Deprotonation (NaH or LiHMDS) BaseCheck->StrongBase Yes Catalyst Protocol A2: Add DMAP (10-20 mol%) BaseCheck->Catalyst No (Already used strong base) WrongLigand Standard PPh3/BINAP will FAIL. LigandCheck->WrongLigand RightLigand Protocol B: Switch to RuPhos or BrettPhos Pd G3/G4 LigandCheck->RightLigand NoSnAr STOP. Amine is too weak. Switch to Pd-Coupling. ElecCheck->NoSnAr No (e.g., Chlorobenzene) YesSnAr Protocol C: Use DMSO, 120°C, Fluoride leaving group ElecCheck->YesSnAr Yes (e.g., Nitro-fluorobenzene)

Figure 1: Diagnostic logic for troubleshooting low reactivity based on reaction class.

Protocol A: Acylation & Alkylation (Amide Bond Formation)

The Issue: Standard conditions (Acid Chloride + Triethylamine/DCM) often yield <10% conversion because the amine is not basic enough to act as a nucleophile or to scavenge the HCl effectively without assistance.

Solution: You must increase the nucleophilicity of the nitrogen.

Method A1: The "Deprotonation" Method (Recommended)

Best for: Reactions with Alkyl Halides or unreactive Acid Chlorides.

  • Solvent: Anhydrous THF or DMF (0.1 M).

  • Base: NaH (Sodium Hydride, 60% dispersion) or LiHMDS (1.2 equivalents).

  • Procedure:

    • Dissolve 3-Chloro-5-fluoro-N-methylaniline in THF at 0°C.

    • Add NaH slowly. Stir for 30 mins at 0°C

      
       RT. Observation: Gas evolution (
      
      
      
      ) indicates formation of the amide anion (N-).
    • Add the Electrophile (Acid Chloride or Alkyl Bromide) dropwise.

    • Why this works: You convert the weak neutral amine (

      
      ) into a potent amide anion nucleophile (
      
      
      
      ).
Method A2: The "Hyper-Catalytic" Method

Best for: Acid Chlorides/Anhydrides where strong bases are incompatible with other functional groups.

  • Reagents: Acid Chloride (1.5 eq), DMAP (4-Dimethylaminopyridine) (0.2 eq / 20 mol%), Pyridine (3.0 eq).

  • Solvent: DCM or Toluene (Reflux).

  • Mechanism: DMAP forms a highly reactive N-acylpyridinium intermediate that is susceptible even to weak nucleophiles like your aniline [1].

Protocol B: Palladium-Catalyzed C-N Coupling (Buchwald-Hartwig)

The Issue: The low basicity of the amine makes the Reductive Elimination step difficult, and it may fail to bind to the Palladium center if the ligand is too bulky or not electron-rich enough.

Ligand Selection Matrix:

ParameterRecommendationRationale
Ligand RuPhos or BrettPhos RuPhos is specifically designed for secondary amines and hindered substrates. It prevents

-hydride elimination and facilitates reductive elimination [2].
Pre-Catalyst RuPhos Pd G4 Using a G3/G4 precatalyst ensures immediate generation of the active Pd(0) species, avoiding induction periods common with Pd(OAc)2.
Base LiHMDS or NaOtBu Weak bases (Carbonates) may fail. LiHMDS (Lithium Hexamethyldisilazide) is often required to deprotonate the aniline in situ to facilitate transmetallation to Pd.
Optimized Workflow (Micro-scale screening):
  • Charge Vial:

    • Aryl Halide (1.0 eq)

    • 3-Chloro-5-fluoro-N-methylaniline (1.2 eq)

    • RuPhos Pd G4 (2–5 mol%)

    • NaOtBu (1.5 eq)

  • Solvent: Toluene or Dioxane (degassed).

  • Temp: 80°C – 100°C.

  • Note: If using an Aryl Chloride, ensure the temperature is >100°C.

Protocol C: Nucleophilic Aromatic Substitution (SnAr)

The Issue: You are trying to use this aniline to displace a halogen on another aromatic ring. Reality Check: Because your aniline is electron-poor, it is a terrible nucleophile for SnAr. This will only work if the electrophile (the other ring) is highly activated (e.g., p-nitrofluorobenzene).

Optimization:

  • Leaving Group: Switch the electrophile from Chloride to Fluoride (F is a better leaving group in SnAr due to high electronegativity activating the ipso-carbon).

  • Solvent: Use polar aprotic solvents (DMSO or NMP ) to "naked" the nucleophile.

  • Temperature: High heat is mandatory (120°C+).

Mechanism of Failure (Visualized)

Understanding why the coupling fails helps you select the right fix.

Mechanism cluster_0 Standard Conditions (Failure Mode) cluster_1 Optimized Conditions (Success) Pd Pd(II)-Ar-X Complex Pd-Amine Complex Pd->Complex Coordination (Slow/Weak) Amine 3-Cl-5-F-Aniline Amine->Complex Lone Pair Unavailable Pd2 RuPhos-Pd(II)-Ar Product C-N Coupled Product Pd2->Product Reductive Elimination (Fast w/ RuPhos) Amine2 Amide Anion (Deprotonated) Amine2->Pd2 Strong Binding

Figure 2: Comparison of catalytic cycles. The "Standard" cycle fails at the coordination step due to the aniline's low electron density. The "Optimized" cycle uses deprotonation or specialized ligands to force this step.

Frequently Asked Questions (FAQ)

Q: Can I use Pyridine as the solvent for acylation? A: Yes, and it is highly recommended. Pyridine acts as both a solvent and a base. However, for this specific deactivated aniline, adding DMAP is critical. Pyridine alone may not be sufficient to drive the reaction to completion [1].

Q: I see a new spot on TLC, but it's not my product. What is it? A: If you are attempting Buchwald-Hartwig coupling with a weak ligand, you are likely seeing Hydrodehalogenation (the aryl halide is reduced to the arene, Ar-H) rather than coupled. This happens when the amine fails to bind to the Pd, and the catalyst undergoes


-hydride elimination from the solvent or ligand. Solution:  Switch to RuPhos  [2].

Q: Is the 3-Chloro or 5-Fluoro group susceptible to cleavage? A: Under standard acylation conditions, no. However, under aggressive Pd-catalyzed conditions (high temp, strong base), there is a risk of activating the C-Cl bond on your aniline (competing oxidative addition). Solution: Ensure your electrophile (Aryl Bromide/Iodide) is significantly more reactive than the C-Cl bond on your aniline, or use a catalyst selective for Br/I over Cl.

References
  • Höfle, G., Steglich, W., & Vorbrüggen, H. (1978). 4-Dialkylaminopyridines as Highly Active Acylation Catalysts. Angewandte Chemie International Edition in English, 17(8), 569-583.

  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338-6361.

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564-12649.

Sources

Technical Support Center: Optimizing Reaction Temperature for N-Methylaniline Synthesis

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of N-methylaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on optimizing reaction temperature—a critical parameter influencing yield, purity, and reaction time. Here, you will find troubleshooting guidance and frequently asked questions in a direct Q&A format to address specific challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing N-methylaniline and what is the role of temperature?

The most common industrial synthesis of N-methylaniline involves the alkylation of aniline with a methylating agent, typically methanol.[1][2] This reaction is generally carried out under pressure and at elevated temperatures in the presence of a catalyst.[3][4]

Temperature plays a pivotal role in this synthesis for several reasons:

  • Reaction Rate: As with most chemical reactions, increasing the temperature generally increases the reaction rate by providing the molecules with sufficient energy to overcome the activation energy barrier.

  • Catalyst Activity: Many catalysts used in this synthesis, such as copper-chromium oxides or zeolites, have an optimal temperature range for their activity.[3][5][6] Operating outside this range can lead to decreased efficiency or catalyst deactivation.

  • Selectivity: Temperature significantly influences the selectivity of the reaction. The primary goal is to favor the formation of N-methylaniline (mono-methylation) over the production of N,N-dimethylaniline (di-methylation) and other side products.[3][7]

Q2: What is the typical temperature range for the synthesis of N-methylaniline from aniline and methanol?

The optimal temperature range can vary depending on the catalyst and reaction conditions (e.g., pressure, reactant molar ratio). However, a general range for the liquid-phase synthesis is between 150°C and 300°C.[3] A more preferred range is often cited as 200°C to 250°C to achieve a good balance between reaction rate and selectivity.[3] For vapor-phase reactions over solid acid catalysts, temperatures can be higher.[7]

Q3: How does temperature affect the formation of the primary byproduct, N,N-dimethylaniline?

Higher reaction temperatures tend to favor the formation of the over-methylated product, N,N-dimethylaniline.[7] This is because the second methylation step (from N-methylaniline to N,N-dimethylaniline) also has an activation energy barrier that is more readily overcome at higher temperatures. Therefore, precise temperature control is crucial for maximizing the yield of the desired mono-methylated product.[3]

Q4: Are there alternative, lower-temperature methods for N-methylaniline synthesis?

Yes, alternative methods operating at milder conditions have been developed. For instance, using highly active and selective catalysts, such as certain cyclometalated ruthenium complexes, allows for the N-methylation of aniline with methanol at temperatures as low as 60°C.[8] Other methods may employ different methylating agents like dimethyl sulfate, which can be reactive at lower temperatures, though these may introduce different challenges regarding handling and byproducts.[9][10]

Troubleshooting Guide

This section addresses common problems encountered during the synthesis of N-methylaniline, with a focus on temperature-related issues.

Problem Probable Cause(s) Recommended Solution(s)
Low Yield of N-methylaniline Temperature too low: The reaction rate is slow, leading to incomplete conversion of aniline.Gradually increase the reaction temperature in increments of 10-20°C and monitor the reaction progress by GC or HPLC.[11][12][13]
Temperature too high: This can lead to the degradation of reactants or products, or favor side reactions.Decrease the reaction temperature. Ensure the reactor's temperature controller is accurately calibrated.
Catalyst deactivation: The chosen temperature may be outside the optimal range for the catalyst, causing it to lose activity.Consult the catalyst manufacturer's specifications for the optimal operating temperature range. Consider catalyst regeneration or replacement.
High Levels of N,N-dimethylaniline Impurity Temperature too high: As mentioned, elevated temperatures favor the second methylation step.[7]Carefully lower the reaction temperature. A systematic study decreasing the temperature in small increments (e.g., 10°C) can help identify the optimal point for mono-methylation selectivity.
Prolonged reaction time at elevated temperature: Even at a moderately high temperature, longer reaction times can lead to increased formation of the di-methylated product.Optimize the reaction time in conjunction with temperature. Monitor the reaction progress and stop it once the maximum yield of N-methylaniline is achieved.
Formation of Other Side Products (e.g., from ring methylation) Excessively high temperature with certain catalysts: Some catalysts, particularly acidic ones, can promote C-alkylation (methylation on the aromatic ring) at very high temperatures.[14]Lower the reaction temperature and/or consider using a more selective catalyst that favors N-alkylation.
Reaction Does Not Initiate Temperature too low: The activation energy for the reaction is not being met.Ensure the heating system is functioning correctly and that the set temperature is being reached within the reactor. Gradually increase the setpoint temperature.
Inactive catalyst: The catalyst may require activation at a specific temperature before the reaction begins.Check the catalyst's activation protocol. Some catalysts require a pre-treatment step at a certain temperature under an inert or reducing atmosphere.[15]

Experimental Protocol: Optimizing Reaction Temperature for N-Methylaniline Synthesis

This protocol outlines a general procedure for optimizing the reaction temperature for the synthesis of N-methylaniline from aniline and methanol using a copper-based catalyst in a high-pressure autoclave.

Materials:

  • Aniline (reagent grade)

  • Methanol (anhydrous)

  • Copper-based catalyst (e.g., copper chromite)[3]

  • High-pressure autoclave with magnetic stirrer and temperature controller

  • Inert gas (e.g., Nitrogen or Argon)

  • Analytical equipment for monitoring reaction progress (e.g., GC-MS, HPLC)[11][12][13]

Procedure:

  • Reactor Setup:

    • Ensure the autoclave is clean and dry.

    • Charge the autoclave with aniline, methanol, and the catalyst. A typical molar ratio of aniline to methanol is in the range of 1:2 to 1:6.[3] The catalyst loading is typically 1-10% by weight of aniline.[3]

  • Inerting the System:

    • Seal the autoclave.

    • Purge the system with an inert gas (e.g., nitrogen) three times to remove any air.[3][4]

  • Reaction:

    • Begin stirring the reaction mixture.

    • Set the temperature controller to the desired starting temperature (e.g., 200°C).

    • Monitor the pressure inside the autoclave, which will increase as the temperature rises. The pressure is typically in the range of 30 to 200 atmospheres.[3]

    • Maintain the reaction at the set temperature for a predetermined time (e.g., 2-4 hours).[3]

    • Take samples at regular intervals (if the reactor setup allows) to monitor the conversion of aniline and the formation of N-methylaniline and N,N-dimethylaniline using an appropriate analytical technique.

  • Work-up and Analysis:

    • After the reaction is complete, cool the autoclave to room temperature.

    • Carefully vent the excess pressure.

    • Filter the reaction mixture to remove the catalyst.[3]

    • Analyze the crude product mixture to determine the conversion of aniline and the selectivity for N-methylaniline.

  • Optimization:

    • Repeat the experiment at different temperatures (e.g., 210°C, 220°C, 230°C, 240°C, 250°C) while keeping all other parameters (reactant ratio, catalyst loading, reaction time) constant.

    • Plot the yield of N-methylaniline and the concentration of N,N-dimethylaniline as a function of temperature to determine the optimal reaction temperature for your specific setup.

Safety Precautions:

  • N-methylaniline and its precursors are toxic and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[16][17]

  • Work in a well-ventilated area or a fume hood.[16]

  • High-pressure reactions should be conducted behind a blast shield.

  • Consult the Safety Data Sheets (SDS) for all chemicals before use.[16][18]

Visualizing the Optimization Workflow

The following diagram illustrates the logical workflow for optimizing the reaction temperature.

G cluster_prep Preparation cluster_reaction Reaction & Analysis cluster_optimization Optimization Loop cluster_end Finalization start Define Reaction Parameters (Reactant Ratio, Catalyst Loading) setup Setup Autoclave (Charge Reactants & Catalyst) start->setup purge Purge with Inert Gas setup->purge set_temp Set Initial Temperature (e.g., 200°C) purge->set_temp run_rxn Run Reaction for Fixed Time set_temp->run_rxn analyze Analyze Product Mixture (GC/HPLC) run_rxn->analyze evaluate Evaluate Yield and Selectivity analyze->evaluate decision Optimal Temperature Reached? evaluate->decision increase_temp Increase Temperature (e.g., by 10°C) decision->increase_temp No end Finalize Optimal Temperature decision->end Yes increase_temp->run_rxn

Workflow for optimizing reaction temperature.

References

  • The Chemistry of N-Methylaniline: Synthesis and Reaction Mechanisms. (2026, February 14). Google Cloud.
  • Murai, K., Akazome, G., Kyuma, T., & Nakazawa, M. (1974). U.S. Patent No. 3,819,709. Washington, DC: U.S.
  • Alkylation Reaction - Industrial Production of N, N-dimethylaniline. Alfa Chemistry.
  • N-methylaniline Safety D
  • Synthesis of N-methylaniline by Aniline Alkylation with Methanol over Sn-MFI Molecular Sieve. (2025, August 6).
  • Akazome, G. (1970). Synthesis of n-methylaniline. SciSpace.
  • N-Methylaniline synthesis. ChemicalBook.
  • Catalyst for n-methylaniline synthesis.
  • N-methylaniline - SAFETY DATA SHEET. (2010, November 26). Fisher Scientific.
  • Selective N-Methylation of N-Methylaniline with CO2 and H2 over TiO2-Supported PdZn Catalyst. (2020, February 11).
  • Synthesis of N-Methylaniline and N,N-Dimethylaniline with Methanol over Alumina Catalyst. (2006, June 7). Oxford Academic.
  • Efficient methylation of anilines with methanol catalysed by cyclometalated ruthenium complexes. (2021, February 4). Catalysis Science & Technology (RSC Publishing).
  • Removal of impurities from 4-Fluoro-2-methoxy-N-methylaniline. Benchchem.
  • N-METHYL ANILINE (MONO) 98% (For Synthesis). Loba Chemie.
  • N-Methylaniline SDS, 100-61-8 Safety D
  • Synthesis of N-methylaniline over molecular sieve catalysts. (2025, August 7).
  • Application Notes and Protocols for Enamine and N-Methylaniline Reactions. Benchchem.
  • N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III) Complexes - Supporting Information.
  • Transformation of Aniline to N-Methylaniline: A Comprehensive Study. (2024, February 5). Echemi.
  • The Guide to N-Methylaniline. (2024, September 20). Yufeng.
  • Conversion of N-methylaniline and the yield of N,N-dimethylaniline.
  • Preparation of N-methylaniline. (2017, June 14). PrepChem.com.
  • N-Methylaniline. Wikipedia.
  • The detection method of N-methylaniline. SincereChemical.
  • Experimental Procedures Preparation of N,N-dimethyl-4-nitrosoaniline. (2020, March 19). Course Hero.
  • My first synthesis was not as efficient as I had hoped. 16% yield. (2020, November 23). Reddit.
  • Separation of N-Methylaniline on Newcrom R1 HPLC column. SIELC Technologies.
  • Method for preparing n-methylaniline.
  • N-Methylaniline Chemical Properties,Uses,Production. (2024, September 20). Yufeng.
  • N Methyl Aniline. (2001, December 7). Scribd.
  • Synthesis of Mono-N-Methyl Aromatic Amines from Nitroso Compounds and Methylboronic Acid. (2019, August 12).
  • Selective N-monomethylation of primary anilines with dimethyl carbon
  • Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. (2021, November 19). UVicSpace.
  • Manufacturing method for halogen substituted N-methylaniline.
  • Gas chromatography-mass spectrometry detection method for methylaniline compound.
  • ANALYTICAL METHODS - Toxicological Profile for Methylenedianiline. NCBI Bookshelf.
  • Optimization of the conditions for the synthesis of aniline.
  • Forward and reverse reactions of N-methylaniline-blocked polyisocyanates: a clear step into double Arrhenius plots and equilibrium temperature of thermally reversible reactions. (2017, July 7). RSC Publishing.
  • n-nitrosomethylaniline. Organic Syntheses Procedure.

Sources

Validation & Comparative

A Comparative Analysis of the 1H NMR Spectrum of 3-Chloro-5-fluoro-N-methylaniline for Researchers and Drug Development Professionals

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical research and development, the precise structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands as a cornerstone for determining molecular structure. This guide provides an in-depth analysis of the 1H NMR spectrum of 3-Chloro-5-fluoro-N-methylaniline, a substituted aniline derivative with potential applications in medicinal chemistry. By comparing its spectral features with those of structurally related analogues, we aim to provide researchers with a robust framework for interpreting the spectra of similarly substituted aromatic amines.

Predicting the 1H NMR Spectrum of 3-Chloro-5-fluoro-N-methylaniline: A Substituent-Based Approach

The 1H NMR spectrum of an aromatic compound is exquisitely sensitive to the nature and position of substituents on the ring. These substituents exert electronic effects—induction and resonance—that shield or deshield the surrounding protons, thereby influencing their chemical shifts.[1][2] For 3-Chloro-5-fluoro-N-methylaniline, we have three key functional groups to consider: the N-methyl group, the chlorine atom, and the fluorine atom.

The N-methylamino group (-NHCH3) is an activating, electron-donating group. Through resonance, it increases electron density at the ortho and para positions.[1] This increased shielding shifts the signals of the corresponding protons upfield (to lower ppm values).

Conversely, both chlorine and fluorine are deactivating, electron-withdrawing groups due to their high electronegativity (inductive effect).[2] However, they also possess lone pairs of electrons that can be donated into the aromatic ring via resonance, which primarily influences the ortho and para positions. For halogens, the inductive effect generally outweighs the resonance effect, leading to a net deshielding of the aromatic protons.

In 3-Chloro-5-fluoro-N-methylaniline, the aromatic protons are located at positions 2, 4, and 6. Based on the additive effects of the substituents, we can predict the relative chemical shifts and splitting patterns for these protons.

Comparative Spectral Analysis: Benchmarking with Related Anilines

To substantiate our predictions, we will compare the expected spectrum of 3-Chloro-5-fluoro-N-methylaniline with the experimental 1H NMR data of N-methylaniline, 3-chloro-N-methylaniline, 4-fluoro-N-methylaniline, 3,5-difluoroaniline, and 3,5-dichloroaniline. This comparative approach allows for a nuanced understanding of how each substituent modulates the spectral features.

CompoundAromatic Protons Chemical Shifts (ppm) and MultiplicityN-CH3 (ppm)NH (ppm)Reference
N-methylaniline 7.31 (t, 2H), 6.84 (t, 1H), 6.71 (d, 2H)2.91 (s, 3H)3.57 (s, 1H)[3]
3-chloro-N-methylaniline 7.12 (t, 1H), 6.70 (ddd, 1H), 6.60 (m, 1H), 6.50 (dd, 1H)2.84 (s, 3H)3.82 (s, 1H)[3]
4-fluoro-N-methylaniline 7.01 – 6.87 (m, 2H), 6.56 (ddd, 2H)2.81 (s, 3H)3.40 (br s, 1H)[3]
3,5-difluoroaniline Not explicitly provided, but expected in the aromatic region.--[4][5]
3,5-dichloroaniline 6.71 (t, 1H), 6.52 (d, 2H)-3.8 (br s, 2H)[6]
Predicted 3-Chloro-5-fluoro-N-methylaniline H-2: ~6.5-6.7 (t), H-4: ~6.3-6.5 (t), H-6: ~6.4-6.6 (t)~2.8-2.9 (s)~3.7-3.9 (br s)N/A

Analysis of Comparative Data:

  • The N-methyl protons consistently appear as a singlet around 2.8-2.9 ppm.[3]

  • The NH proton signal is typically a broad singlet and its chemical shift can vary depending on solvent and concentration.[7]

  • In 3-chloro-N-methylaniline, the aromatic protons are shifted downfield compared to N-methylaniline due to the electron-withdrawing nature of the chlorine atom.[3]

  • Similarly, the fluorine atom in 4-fluoro-N-methylaniline influences the chemical shifts of the aromatic protons.[3]

  • The spectra of 3,5-dichloroaniline and the expected pattern for 3,5-difluoroaniline provide a model for the symmetrically substituted ring, which will be altered by the N-methyl group in our target molecule.[4][5][6]

Based on this analysis, for 3-Chloro-5-fluoro-N-methylaniline, we would anticipate three distinct signals in the aromatic region. The proton at C2 will be coupled to the proton at C4 and C6 (both meta-coupling), appearing as a triplet. The proton at C4 will be coupled to the protons at C2 and C6 (ortho and para coupling to fluorine), likely appearing as a triplet of doublets. The proton at C6 will be coupled to the proton at C4 and C2 (meta-coupling), appearing as a triplet. The fluorine atom will also introduce H-F coupling, further splitting the signals of adjacent protons.

Experimental Protocol for 1H NMR Sample Preparation

To acquire a high-quality 1H NMR spectrum, proper sample preparation is crucial. The following protocol outlines the standard procedure for a solution-state NMR experiment.

Materials:

  • 3-Chloro-5-fluoro-N-methylaniline (5-10 mg)

  • Deuterated chloroform (CDCl3) or another appropriate deuterated solvent

  • NMR tube (5 mm diameter)

  • Pipette

  • Vortex mixer

Procedure:

  • Weigh approximately 5-10 mg of 3-Chloro-5-fluoro-N-methylaniline directly into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl3) to the NMR tube using a pipette.

  • Cap the NMR tube securely and gently vortex the sample until the solid is completely dissolved.

  • If the solution appears cloudy or contains particulate matter, filter it through a small plug of glass wool into a clean NMR tube.

  • Place the prepared NMR tube into the NMR spectrometer for analysis.

Visualizing Structural Relationships and Spectral Predictions

The following diagram illustrates the structure of 3-Chloro-5-fluoro-N-methylaniline and its relationship to the comparative compounds, highlighting the key substitutions that influence the 1H NMR spectrum.

G cluster_target Target Molecule cluster_analogues Comparative Analogues 3-Chloro-5-fluoro-N-methylaniline 3-Chloro-5-fluoro-N-methylaniline N-methylaniline N-methylaniline 3-Chloro-5-fluoro-N-methylaniline->N-methylaniline -Cl, -F 3-chloro-N-methylaniline 3-chloro-N-methylaniline 3-Chloro-5-fluoro-N-methylaniline->3-chloro-N-methylaniline -F 3,5-difluoroaniline 3,5-difluoroaniline 3-Chloro-5-fluoro-N-methylaniline->3,5-difluoroaniline -Cl, +H, -CH3 3,5-dichloroaniline 3,5-dichloroaniline 3-Chloro-5-fluoro-N-methylaniline->3,5-dichloroaniline -F, +Cl, -CH3 3-chloro-N-methylaniline->N-methylaniline -Cl 4-fluoro-N-methylaniline 4-fluoro-N-methylaniline 4-fluoro-N-methylaniline->N-methylaniline -F (at C4)

Caption: Structural relationships between the target molecule and its analogues.

Conclusion

The 1H NMR spectrum of 3-Chloro-5-fluoro-N-methylaniline can be effectively predicted and interpreted through a careful analysis of substituent effects and by drawing comparisons with structurally related molecules. The electron-donating N-methyl group and the electron-withdrawing chloro and fluoro substituents create a unique electronic environment, resulting in a distinct pattern of chemical shifts and coupling constants for the aromatic protons. This guide provides a foundational understanding for researchers working with substituted anilines, enabling more efficient and accurate structural characterization in the pursuit of novel therapeutic agents.

References

  • Huang, S., Hong, X., Cui, H. Z., Zhou, Q., Lin, Y. J., & Hou, X. F. (2019). N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III) Complexes. Organic Chemistry Frontiers, 6(15), 2784-2789. [Link]

  • University of Wisconsin-Madison, Department of Chemistry. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]

  • Interpreting Aromatic NMR Signals. (2021, March 24). [Video]. YouTube. [Link]

  • Interpreting H-NMR Spectra Aromatic Molecule. (2024, September 17). [Video]. YouTube. [Link]

  • Gowda, B. T., & Rao, K. L. J. (1987). Synthetic, Infrared, 1Hand 13CNMR Spectral Studies on N-(p-Substituted Phenyl)-p-Substituted Benzenesulphonamides, p-X'C6H4SO2NH- (p-XC6H4), where X' or X = H, CH3, C2H5, F, Cl or Br. Journal of the Indian Chemical Society, 64(8), 474-477.
  • KPU Pressbooks. (n.d.). 6.6 ¹H NMR Spectra and Interpretation (Part I) – Organic Chemistry I. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from [Link]

  • Max-Planck-Institut für Kohlenforschung. (n.d.). Supporting Information. Retrieved from [Link]

  • PubChem. (n.d.). N-Methylaniline. Retrieved from [Link]

  • Chemistry Connected. (n.d.). NMR shifts 1H-general. Retrieved from [Link]

  • Contreras, R. H., Turi, L., & Gascón, J. A. (2008). A study of the 15N NMR chemical shifts in substituted anilines and phenylhydrazines, and their derivatives. Magnetic Resonance in Chemistry, 46(8), 744-747. [Link]

  • The Royal Society of Chemistry. (n.d.). First application of Core-Shell Ag@Ni magnetic nanocatalyst for transfer hydrogenation reactions of aromatic nitro and carbonyl compound. Retrieved from [Link]

  • Zhang, Y., Li, Y., & Wang, C. (2017). Methylation of Aromatic Amines and Imines Using Formic Acid over Heterogeneous Pt/C Catalyst. The Journal of Organic Chemistry, 82(11), 5912-5919.
  • PubChem. (n.d.). 3,5-Difluoroaniline. Retrieved from [Link]

  • IndiaMART. (n.d.). 3 Chloro 5 Methylaniline Powder, Grade Standard: Reagent Grade. Retrieved from [Link]

  • Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of methylamine CH5N CH3NH2. Retrieved from [Link]

  • PubChem. (n.d.). 3-Chloro-5-methylaniline. Retrieved from [Link]

Sources

Navigating the Analytical Maze: A Comparative Guide to the GC-MS Fragmentation of 3-Chloro-5-fluoro-N-methylaniline

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical intermediates, agrochemicals, and materials science, the precise identification and characterization of substituted anilines are paramount. 3-Chloro-5-fluoro-N-methylaniline, a halogenated aromatic amine, presents a unique analytical challenge due to its isomeric possibilities and potential for trace-level significance. This guide provides an in-depth exploration of the Gas Chromatography-Mass Spectrometry (GC-MS) fragmentation pattern of this compound, offering a robust framework for its unambiguous identification. Furthermore, we will objectively compare the performance of GC-MS with alternative analytical techniques, furnishing researchers, scientists, and drug development professionals with the data necessary to make informed methodological decisions.

The Power of the Fragment: Unraveling the Identity of 3-Chloro-5-fluoro-N-methylaniline with GC-MS

Gas Chromatography-Mass Spectrometry stands as a cornerstone technique for the analysis of volatile and semi-volatile compounds, lauded for its exceptional sensitivity and selectivity.[1] The coupling of a gas chromatograph's separation prowess with the mass spectrometer's identification capabilities provides a powerful tool for analyzing complex mixtures.[2] For a molecule like 3-Chloro-5-fluoro-N-methylaniline, electron ionization (EI) GC-MS is particularly well-suited, as the high-energy electron bombardment induces reproducible fragmentation patterns that serve as a molecular fingerprint.[3]

Predicting the Fragmentation Cascade

The molecular ion (M⁺) peak is expected to be prominent due to the stability of the aromatic ring.[4] A key diagnostic feature will be the isotopic pattern of the molecular ion. The presence of a single chlorine atom will result in a characteristic M+2 peak with an intensity approximately one-third that of the molecular ion peak, owing to the natural abundance of the ³⁵Cl and ³⁷Cl isotopes.[6]

The primary fragmentation pathways are anticipated to be driven by the N-methylamino group and the halogen substituents. Alpha-cleavage, a common fragmentation mechanism for amines, is expected to be a dominant process.[7] This involves the cleavage of the C-C bond adjacent to the nitrogen atom, in this case, the loss of the methyl group.

Predicted Major Fragmentation Pathways:

Process Lost Fragment Resulting m/z Significance
Molecular Ion -159/161Confirms molecular weight and presence of chlorine.
Alpha-Cleavage •CH₃144/146A major fragment indicative of the N-methyl group.
Loss of Chlorine •Cl124Loss of the halogen is a common pathway.[8]
Loss of HCN HCN132/134Characteristic fragmentation for anilines.[9]
Loss of Methyl and HCN •CH₃, HCN117Subsequent fragmentation of the [M-CH₃]⁺ ion.

This predicted fragmentation provides a robust basis for the identification of 3-Chloro-5-fluoro-N-methylaniline. The presence of the correct molecular ion with its isotopic signature, coupled with the characteristic losses of a methyl group and chlorine, would provide strong evidence for the compound's identity.

A Comparative Analysis of Analytical Techniques

While GC-MS is a powerful tool, the selection of an analytical method should always be guided by the specific requirements of the experiment. Here, we compare GC-MS with other viable techniques for the analysis of 3-Chloro-5-fluoro-N-methylaniline.

Technique Principle Advantages for 3-Chloro-5-fluoro-N-methylaniline Limitations
GC-MS Separation by volatility, identification by mass-to-charge ratio.High sensitivity and selectivity, provides structural information from fragmentation, excellent for isomer separation.[10]Requires derivatization for highly polar amines to improve peak shape, potential for thermal degradation.[1][11]
HPLC-UV/MS Separation by polarity, detection by UV absorbance or mass.Suitable for less volatile or thermally labile compounds, efficient isomer separation.[12]Lower sensitivity with UV detection compared to MS, mass detection may provide less fragmentation detail than EI-GC-MS.
NMR Spectroscopy Nuclear spin transitions in a magnetic field.Unambiguous structure elucidation, non-destructive.Relatively low sensitivity, requires pure sample, complex spectra for mixtures.
FTIR Spectroscopy Infrared light absorption by molecular vibrations.Provides functional group information, fast and non-destructive.Not suitable for quantification, limited use for isomer differentiation, may require other methods for confirmation.[13]

This comparison highlights that while techniques like HPLC and NMR have their merits, GC-MS offers an unparalleled combination of sensitivity, selectivity, and structural information for the routine identification and quantification of 3-Chloro-5-fluoro-N-methylaniline, particularly in complex matrices.

Protocols for Robust Analysis

To ensure the trustworthiness and reproducibility of your results, a well-defined experimental protocol is essential.

GC-MS Experimental Protocol

This protocol provides a starting point for the analysis of 3-Chloro-5-fluoro-N-methylaniline. Optimization may be required based on the specific instrumentation and sample matrix.

  • Sample Preparation: Dissolve 1 mg of the sample in 1 mL of a suitable volatile solvent such as methanol or acetonitrile.

  • Derivatization (if necessary): For improved peak shape and sensitivity, derivatization with an agent like pentafluoropropionic anhydride (PFPA) can be employed to reduce the polarity of the amine group.[11]

  • GC Conditions:

    • Column: A 30 m x 0.25 mm ID x 0.25 µm film thickness HP-5MS column or equivalent is recommended.[2]

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

    • Injector Temperature: 250 °C.

    • Oven Program: Start at 80 °C (hold for 1 min), ramp to 280 °C at 10 °C/min, and hold for 5 min.[2]

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[3]

    • Mass Range: Scan from m/z 40 to 400.

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

Data Analysis Workflow

The logical flow from sample injection to compound identification is crucial for accurate results.

cluster_0 GC Separation cluster_1 MS Detection cluster_2 Data Processing & Identification a Sample Injection b Separation on GC Column a->b c Electron Ionization b->c d Mass Analysis (Quadrupole) c->d e Detection d->e f Total Ion Chromatogram (TIC) e->f g Mass Spectrum Extraction f->g h Library Search & Fragmentation Analysis g->h i Compound Identification h->i

Caption: GC-MS data acquisition and analysis workflow.

Visualizing the Fragmentation Pathway

Understanding the fragmentation cascade is key to interpreting the mass spectrum. The following diagram illustrates the predicted fragmentation of 3-Chloro-5-fluoro-N-methylaniline.

G M [C₇H₇ClFN]⁺ m/z 159/161 M_minus_CH3 [C₆H₄ClFN]⁺ m/z 144/146 M->M_minus_CH3 - •CH₃ M_minus_Cl [C₇H₇FN]⁺ m/z 124 M->M_minus_Cl - •Cl M_minus_HCN [C₆H₆ClF]⁺ m/z 132/134 M->M_minus_HCN - HCN M_minus_CH3_minus_HCN [C₅H₃F]⁺ m/z 117 M_minus_CH3->M_minus_CH3_minus_HCN - HCN

Caption: Predicted EI fragmentation of 3-Chloro-5-fluoro-N-methylaniline.

Conclusion

The analysis of 3-Chloro-5-fluoro-N-methylaniline by GC-MS provides a highly reliable method for its identification and quantification. By understanding its predictable fragmentation pattern, characterized by the molecular ion's isotopic signature and key losses of methyl and chlorine radicals, researchers can confidently identify this compound. While other analytical techniques offer complementary information, GC-MS remains a superior choice for routine analysis due to its sensitivity, selectivity, and the wealth of structural information it provides. The protocols and comparative data presented in this guide are intended to empower researchers to select the most appropriate analytical strategy and to ensure the integrity and accuracy of their results.

References

  • Skipper, P. L., & Tannenbaum, S. R. (1990). GC/MS analysis of biologically important aromatic amines. Application to human dosimetry. Journal of Chromatography B: Biomedical Sciences and Applications, 532(1-2), 125-133. Retrieved from [Link]

  • An, T., Zhang, L., Li, G., Ding, X., & Zhang, C. (2022). A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. Journal of Environmental Sciences, 115, 333-342. Retrieved from [Link]

  • Agilent Technologies. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms. Retrieved from [Link]

  • Shimadzu Scientific Instruments. (2016). Quantitative Determination of Aromatic Amines formed from Azo Dyes in Textile using GCMS/MS. Retrieved from [Link]

  • Ayala-Cabrera, J. F., Santos, F. J., & Moyano, E. (2021). Recent advances in analytical methodologies based on mass spectrometry for the environmental analysis of halogenated organic contaminants. Trends in Environmental Analytical Chemistry, 30, e00122. Retrieved from [Link]

  • Reiner, E. J., & Clement, R. E. (2010). Advances in the Analysis of Persistent Halogenated Organic Compounds. LCGC North America, 28(2), 114-126. Retrieved from [Link]

  • MDPI. (2026). An Efficient and Greener Alternative for the Extraction of Polycyclic Aromatic Compounds from Sediments. Retrieved from [Link]

  • Smith, B. C. (2023). Halogenated Organic Compounds. Spectroscopy, 38(9), 8-11. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • Plote, M., et al. (2023). Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. Analytical and Bioanalytical Chemistry, 415(20), 4889-4900. Retrieved from [Link]

  • Clark, J. (2022). Fragmentation Patterns in Mass Spectra. Chemguide. Retrieved from [Link]

  • Dr. Perygin. (2020, June 1). GCMS 3 Fragmentation Patterns [Video]. YouTube. Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). Mass Spectrometry. Retrieved from [Link]

  • Scribd. (n.d.). Halogen Fragmentation in Mass Spectrometry. Retrieved from [Link]

Sources

Safety Operating Guide

A Comprehensive Guide to the Safe Handling of 3-Chloro-5-fluoro-N-methylaniline

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and scientists at the forefront of drug development, our commitment to innovation must be matched by an unwavering dedication to safety. The following guide provides essential, field-proven safety and logistical information for handling 3-Chloro-5-fluoro-N-methylaniline. This document moves beyond a simple checklist, offering a procedural framework grounded in scientific causality to ensure every protocol is a self-validating system of safety.

Immediate Safety Profile: 3-Chloro-5-fluoro-N-methylaniline

Hazard ClassificationAnticipated Effects & GHS H-Statement AnalogyPrimary Exposure Routes
Acute Toxicity Harmful if swallowed (H302), in contact with skin (H312), or if inhaled (H332).[3][4][5]Oral, Dermal, Inhalation
Skin Irritation Causes skin irritation (H315).[3][6]Dermal
Eye Irritation Causes serious eye irritation (H319).[3][6]Ocular
Respiratory Irritation May cause respiratory irritation (H335).[7]Inhalation
Organ Toxicity May cause damage to organs (e.g., blood, hematopoietic system) through prolonged or repeated exposure (H373).[3][8][9]All routes
Aquatic Toxicity Likely toxic to aquatic life with long-lasting effects (H411).[8][9][10]Environmental Release

This table synthesizes data from safety information for structurally similar aromatic amines. Always consult the specific SDS provided by the supplier upon acquisition.

Engineering Controls: The First Line of Defense

The primary engineering control for handling 3-Chloro-5-fluoro-N-methylaniline is a properly functioning and certified chemical fume hood.[11][12] All manipulations of this compound, including weighing, dispensing, and reaction setup, must be conducted within the fume hood to minimize inhalation exposure to its vapors or potential aerosols.[11] Ensure that the safety shower and eyewash station are easily accessible and have been recently tested.[12]

Personal Protective Equipment (PPE): A Necessary Barrier

A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory exposure. The following PPE is required for all personnel handling 3-Chloro-5-fluoro-N-methylaniline.

PPE CategoryItemSpecifications and Rationale
Hand Protection Chemical-resistant glovesNitrile or Neoprene gloves are recommended for incidental contact.[11][13] For extended handling or in the event of a spill, consider double-gloving or using thicker butyl rubber gloves. Always inspect gloves for tears or degradation before use and remove them using the proper technique to avoid contaminating your skin.[14]
Eye & Face Protection Safety goggles and face shieldChemical splash goggles that form a complete seal around the eyes are required.[14] A full-face shield must be worn over the goggles during procedures with a high risk of splashing or spattering.[11]
Body Protection Laboratory coatA flame-retardant lab coat, fully buttoned, is the minimum requirement. For larger quantities or splash-prone operations, a chemical-resistant apron should be worn over the lab coat.[11][15]
Foot Protection Closed-toe shoesChemical-resistant, closed-toe shoes must be worn at all times in the laboratory to protect against spills.[11]
Respiratory Protection Respirator (Contingency)All routine handling must occur in a chemical fume hood. In the event of a fume hood failure or a significant spill outside of containment, a full-face respirator with organic vapor cartridges is necessary.[11][16] Use of such equipment requires prior medical clearance and fit-testing.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic workflow is critical for maintaining a safe laboratory environment. The following diagram and procedural steps outline the lifecycle of handling 3-Chloro-5-fluoro-N-methylaniline in the lab.

prep 1. Preparation - Conduct Risk Assessment - Verify Fume Hood Function - Assemble PPE & Spill Kit handling 2. Handling - Don all required PPE - Work exclusively in fume hood - Use controlled dispensing methods prep->handling Proceed storage 3. Storage - Tightly sealed, labeled container - Cool, dry, well-ventilated area - Away from oxidizers/acids handling->storage Post-Use decon 4. Decontamination - Clean glassware with solvent - Wipe down fume hood surfaces - Collect all rinsate as waste handling->decon End of Workflow spill Emergency: Spill Response - Evacuate & Alert - Don respirator & PPE - Contain with absorbent handling->spill If Spill Occurs waste 5. Waste Disposal - Segregate liquid & solid waste - Use labeled, sealed containers - Follow institutional protocols decon->waste Generate Waste

Sources

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.